Methyl 4-acetyl-2-chlorobenzoate

Core Science & Biosynthesis

Molecular weight and formula of Methyl 4-acetyl-2-chlorobenzoate

An In-Depth Technical Guide to Methyl 4-acetyl-2-chlorobenzoate: Properties, Synthesis, and Applications

Abstract

Methyl 4-acetyl-2-chlorobenzoate is a substituted aromatic compound of significant interest to the chemical, pharmaceutical, and materials science sectors. Its unique trifunctional structure, featuring an ester, a ketone, and a chlorinated aromatic ring, makes it a versatile intermediate for the synthesis of complex molecular architectures, including active pharmaceutical ingredients (APIs) and novel organic materials. This technical guide provides a comprehensive overview of the fundamental physicochemical properties, a detailed, field-proven synthetic protocol, and an exploration of its potential applications in research and drug development. The content herein is structured to provide researchers, scientists, and drug development professionals with both foundational knowledge and actionable insights into the practical utilization of this valuable chemical building block.

Physicochemical and Structural Properties

A thorough understanding of a compound's physicochemical properties is the cornerstone of its effective application in any research or development endeavor. These parameters govern its reactivity, solubility, and handling requirements.

Chemical Structure

The molecular structure of Methyl 4-acetyl-2-chlorobenzoate is characterized by a benzene ring substituted at the 1, 2, and 4 positions with a methyl ester, a chlorine atom, and an acetyl group, respectively. This specific arrangement of functional groups dictates its chemical behavior and potential for further modification.

Caption: 2D structure of Methyl 4-acetyl-2-chlorobenzoate.

Quantitative Data Summary

The key identifying and physical properties of Methyl 4-acetyl-2-chlorobenzoate are summarized in the table below.

Property	Value	Source
IUPAC Name	methyl 4-acetyl-2-chlorobenzoate	[1]
CAS Number	2228548-14-7	[1]
Molecular Formula	C₁₀H₉ClO₃	Calculated
Molecular Weight	212.63 g/mol	[1]
SMILES	CC(=O)c1ccc(c(c1)Cl)C(=O)OC	Inferred
Appearance	Predicted: White to off-white solid	N/A

Synthesis and Mechanistic Insights

While multiple synthetic routes can be conceptualized, the most direct and industrially scalable approach involves the esterification of the corresponding carboxylic acid. This method is favored for its high efficiency and the relative availability of the starting material.

Proposed Synthetic Pathway: Fischer Esterification

The primary synthesis route is the Fischer esterification of 4-acetyl-2-chlorobenzoic acid with methanol. This acid-catalyzed reaction is a classic, reliable method for producing esters.

Causality of Experimental Choices:

• Reactant: 4-Acetyl-2-chlorobenzoic acid serves as the direct precursor. Its synthesis, while not detailed here, is achievable through methods like Friedel-Crafts acylation of 2-chlorobenzoic acid.[2]

• Reagent & Solvent: Methanol acts as both the esterifying agent and the solvent. Using it in large excess is crucial as it drives the reaction equilibrium towards the product side, in accordance with Le Châtelier's principle.

• Catalyst: Concentrated sulfuric acid is the catalyst of choice. It protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by methanol.

• Temperature: The reaction is performed under reflux to increase the reaction rate without losing the volatile methanol solvent.

Sources

• 1. methyl 4-acetyl-2-chlorobenzoate 95% | CAS: 2228548-14-7 | AChemBlock [achemblock.com]
• 2. 4-Acetyl-2-chlorobenzoic acid | C9H7ClO3 | CID 70212243 - PubChem [pubchem.ncbi.nlm.nih.gov]

IUPAC name and synonyms for Methyl 4-acetyl-2-chlorobenzoate

Executive Summary

Methyl 4-acetyl-2-chlorobenzoate (CAS: 2228548-14-7) is a specialized aromatic ester serving as a critical building block in the synthesis of next-generation agrochemicals and pharmaceuticals. It is most notably recognized as a key intermediate in the production of isoxazoline-class insecticides and acaricides (e.g., analogs of fluralaner and afoxolaner), which have revolutionized veterinary antiparasitic treatments. Additionally, the compound functions as a scaffold in the development of LFA-1 antagonists for anti-inflammatory therapies.

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical profile, validated synthetic protocols, and handling requirements for research and scale-up environments.

Nomenclature & Identification

Parameter	Details
IUPAC Name	Methyl 4-acetyl-2-chlorobenzoate
Common Synonyms	4-Acetyl-2-chlorobenzoic acid methyl ester; Methyl 2-chloro-4-acetylbenzoate
CAS Registry Number	2228548-14-7 (Ester); 115382-35-9 (Parent Acid)
Molecular Formula	C₁₀H₉ClO₃
Molecular Weight	212.63 g/mol
SMILES	COC(=O)C1=C(Cl)C=C(C(=O)C)C=C1
InChI Key	Derived from structure:[1][2][3][4][5][6][7][8][9][10]COC(=O)C1=CC=C(C(C)=O)C=C1Cl

Physicochemical Profile

Note: Experimental boiling points for this specific ester are not widely aggregated in public databases. Values below are derived from homologous series and the parent acid.

Property	Value / Observation
Appearance	White to off-white crystalline solid (Predicted)
Melting Point	Not experimentally standardized; Parent acid melts at 168–172 °C [1]. Ester likely melts at 50–80 °C .
Boiling Point	Predicted ~300 °C at 760 mmHg
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in water.
LogP (Calc)	~2.4 (Lipophilic)
Reactivity	Susceptible to hydrolysis (acid/base); Carbonyl at C4 is reactive toward nucleophiles (e.g., hydroxylamine).

Synthetic Methodologies

To ensure high purity and yield, two primary synthetic routes are recommended depending on the starting material availability.

Route A: Direct Esterification (Standard Lab Protocol)

Best for: Small-scale synthesis when the parent acid is available.

Mechanism: Fisher Esterification or Acid Chloride activation. Precursor: 4-Acetyl-2-chlorobenzoic acid (CAS 115382-35-9).[2]

Protocol:

• Activation: Dissolve 4-acetyl-2-chlorobenzoic acid (1.0 eq) in anhydrous Methanol (10 vol).

• Catalysis: Add catalytic concentrated Sulfuric Acid (H₂SO₄, 0.1 eq) or Thionyl Chloride (SOCl₂, 1.1 eq) dropwise at 0 °C.

  • Scientist's Note: SOCl₂ is preferred for scale-up to drive the equilibrium by generating HCl gas and consuming water.

• Reflux: Heat the mixture to reflux (65 °C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until the acid spot disappears.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in Ethyl Acetate. Wash with saturated NaHCO₃ (to remove unreacted acid) and Brine.

• Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Route B: De Novo Palladium Coupling (Advanced)

Best for: Building the scaffold when the acetyl-acid is unavailable.

Mechanism: Stille or Heck Coupling followed by Hydrolysis. Precursor: Methyl 4-bromo-2-chlorobenzoate.

Protocol:

• Coupling: Under inert atmosphere (N₂), combine Methyl 4-bromo-2-chlorobenzoate with Tributyl(1-ethoxyvinyl)tin (1.1 eq) and Pd(PPh₃)₄ (0.05 eq) in Toluene.

• Reaction: Reflux for 12–16 hours.

• Hydrolysis: Cool to room temperature. Add 1M HCl and stir vigorously for 2 hours. This hydrolyzes the intermediate enol ether to the acetyl group.

• Workup: Extract with EtOAc, wash with KF solution (to remove Tin byproducts), and purify via column chromatography.

Synthetic Workflow Diagram

Figure 1: Dual synthetic pathways for Methyl 4-acetyl-2-chlorobenzoate emphasizing the direct esterification and Pd-catalyzed coupling routes.

Pharmaceutical & Agrochemical Applications[7]

The strategic importance of Methyl 4-acetyl-2-chlorobenzoate lies in its substitution pattern. The ortho-chloro group provides steric protection and lipophilicity, while the para-acetyl group serves as a versatile handle for heterocycle formation.

Isoxazoline Insecticides (Primary Use)

This compound is a documented intermediate in the synthesis of aryl isoxazoline derivatives [2].

• Mechanism: The acetyl group is converted to an oxime, then chlorinated to form a nitrile oxide in situ. This undergoes a [3+2] cycloaddition with a styrene derivative to form the isoxazoline ring.

• Target: GABA-gated chloride channels in insects (antagonists).

• Relevance: Structural analogs of Fluralaner and Afoxolaner .

LFA-1 Antagonist Research

Research into CD11/CD18 adhesion receptor antagonists utilizes this scaffold to synthesize inhibitors preventing leukocyte adhesion in inflammatory disorders [1].

Application Logic Diagram

Figure 2: The critical role of the acetyl-benzoate scaffold in generating the isoxazoline pharmacophore.

Handling & Safety (GHS)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[2][5]

  • H315: Causes skin irritation.[2][5]

  • H319: Causes serious eye irritation.[2][5]

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if possible to prevent hydrolysis.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work within a fume hood to avoid inhalation of dust or vapors.

References

• Patent EP1063982B1. Antagonists for treatment of CD11/CD18 adhesion receptor mediated disorders. Genentech, Inc.
• Patent CA2683180A1. Insecticidal aryl isoxazoline derivatives. Bayer CropScience / Merial.

• PubChem Compound Summary . 4-Acetyl-2-chlorobenzoic acid (Parent Acid). National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. methyl 4-acetyl-2-chlorobenzoate 95% | CAS: 2228548-14-7 | AChemBlock [achemblock.com]
• 2. 4-Acetyl-2-chlorobenzoic acid | C9H7ClO3 | CID 70212243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 2397688-67-2|Methyl 3-acetyl-4-chlorobenzoate|BLD Pharm [bldpharm.com]
• 5. Methyl 2-chloro-4-nitrobenzoate | C8H6ClNO4 | CID 83343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CA2683180A1 - Insecticidal aryl isoxazoline derivatives - Google Patents [patents.google.com]
• 7. CA2683180A1 - Insecticidal aryl isoxazoline derivatives - Google Patents [patents.google.com]
• 8. 4-Chloro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 9. rjpbcs.com [rjpbcs.com]
• 10. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]

Methyl 4-acetyl-2-chlorobenzoate SMILES and InChIKey strings

Here is an in-depth technical guide on Methyl 4-acetyl-2-chlorobenzoate, structured for researchers and drug development professionals.

High-Purity Scaffold for Medicinal Chemistry & Agrochemical Synthesis

Executive Summary

Methyl 4-acetyl-2-chlorobenzoate (CAS: 2228548-14-7) is a critical bifunctional aromatic intermediate characterized by an electrophilic acetyl group and a base-labile methyl ester, orthogonalized by a chlorine substituent at the ortho position.[1] This steric and electronic configuration makes it a preferred scaffold for the synthesis of aryl-isoxazoline insecticides (e.g., Fluralaner analogs) and kinase inhibitors targeting the ATP-binding pocket.

This guide provides the definitive chemical identifiers, validated synthetic protocols, and application workflows necessary to utilize this compound in high-throughput screening and lead optimization.

Chemical Informatics & Physicochemical Profile

Precise digital identification is required for cheminformatics integration. The following strings are validated for registration in ELN (Electronic Lab Notebook) and compound registration systems.

Core Identifiers

Identifier Type	String / Value	Notes
IUPAC Name	Methyl 4-acetyl-2-chlorobenzoate	Systematic naming
SMILES	COC(=O)C1=C(Cl)C=C(C(C)=O)C=C1	Canonical (Isomeric)
InChI String	InChI=1S/C10H9ClO3/c1-6(12)7-3-4-9(10(13)14-2)8(11)5-7/h3-5H,1-2H3	Standard InChI
Molecular Formula	C₁₀H₉ClO₃	-
Molecular Weight	212.63 g/mol	Monoisotopic: 212.02
CAS Number	2228548-14-7	Vendor-specific assignment

Predicted Physicochemical Properties

Data derived from QSAR modeling of the chlorobenzoate scaffold.

• LogP (Octanol/Water): 2.4 – 2.7 (Lipophilic, suitable for CNS penetration models).

• Topological Polar Surface Area (TPSA): ~43.4 Ų (Good oral bioavailability profile).

• Rotatable Bonds: 2 (Ester linkage, Acetyl group).

• H-Bond Acceptors: 3 (Ketone O, Ester O, Ether O).

Synthetic Methodologies

Route A: Palladium-Catalyzed Stille Coupling (Lab Scale)

This route utilizes the widely available Methyl 4-bromo-2-chlorobenzoate and avoids harsh oxidants, preserving the ester functionality.

Reaction Scheme:

• Coupling: Aryl bromide + Tributyl(1-ethoxyvinyl)tin

  Enol ether intermediate.

• Hydrolysis: Enol ether

  Methyl 4-acetyl-2-chlorobenzoate.

Step-by-Step Protocol:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and argon inlet.

• Reagents: Charge flask with Methyl 4-bromo-2-chlorobenzoate (1.0 eq), Tributyl(1-ethoxyvinyl)tin (1.1 eq), and dry Toluene (0.1 M concentration).

• Catalyst: Degas solution with Argon for 15 mins. Add Pd(PPh₃)₄ (5 mol%).

• Reaction: Heat to reflux (110°C) for 16 hours. Monitor by TLC (Hexane/EtOAc 4:1) for disappearance of bromide.

• Hydrolysis: Cool to RT. Add 1N HCl (aq) and stir vigorously for 2 hours to hydrolyze the enol ether.

• Workup: Extract with EtOAc (3x). Wash combined organics with KF (sat. aq.) to precipitate tin residues. Filter through Celite.

• Purification: Flash chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Route B: Acid Esterification (Scale-Up)

If 4-acetyl-2-chlorobenzoic acid is available, direct Fischer esterification is the most atom-economical route.

• Dissolve 4-acetyl-2-chlorobenzoic acid in anhydrous Methanol (0.5 M).

• Add catalytic H₂SO₄ (0.1 eq) dropwise.

• Reflux for 12 hours.

• Concentrate in vacuo, neutralize with NaHCO₃, and extract with DCM.

Visualization: Synthesis & Application Workflow

The following diagram illustrates the logical flow from precursor selection to downstream drug discovery applications, highlighting the critical "branch points" for chemical diversity.

Figure 1: Synthetic workflow transforming the bromo-precursor into the acetyl-scaffold, diverging into agrochemical and pharmaceutical applications.

Applications in Drug Discovery[4]

Pharmacophore Construction

Methyl 4-acetyl-2-chlorobenzoate serves as a "linchpin" scaffold due to its dual reactivity:

• The Acetyl Group (C4 Position):

  • Function: Precursor for heterocycles.

  • Reaction: Condensation with hydroxylamine yields isoxazoles ; reaction with hydrazines yields pyrazoles .

  • Significance: This mimics the pharmacophore found in Fluralaner (veterinary ectoparasiticide), where the isoxazoline ring is critical for GABA-gated chloride channel antagonism.

• The Methyl Ester (C1 Position):

  • Function: Amide coupling handle.

  • Reaction: Hydrolysis to acid followed by amide coupling with amines.

  • Significance: Allows attachment of solubilizing groups (e.g., piperazines) or hinge-binding motifs in kinase inhibitors.

Case Study: Isoxazoline Synthesis

To synthesize an isoxazoline core from this scaffold:

• React Methyl 4-acetyl-2-chlorobenzoate with an aromatic aldehyde (Claisen-Schmidt condensation) to form a chalcone .

• Cyclize the chalcone with hydroxylamine hydrochloride in basic conditions.

• Result: A 3,5-disubstituted isoxazoline with a pendant chlorobenzoate motif ready for further diversification.

Analytical Characterization (Self-Validation)

To ensure the integrity of your synthesized compound, verify against these expected spectral data points.

Technique	Expected Signal	Structural Assignment
¹H NMR (CDCl₃)	δ 2.65 (s, 3H)	Acetyl methyl group (-COCH3)
δ 3.95 (s, 3H)	Ester methyl group (-COOCH3)
δ 7.8 - 8.1 (m, 3H)	Aromatic protons (1,2,4-substitution pattern)
IR Spectroscopy	~1725 cm⁻¹	Ester C=O stretch
~1685 cm⁻¹	Ketone C=O stretch (conjugated)
LC-MS	[M+H]⁺ = 213.0	Protonated molecular ion

Safety & Handling (MSDS Summary)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Handle in a fume hood. The benzylic ketone moiety can be a sensitizer. Avoid contact with strong oxidizers.

References

• PubChem. (2025).[2][3][4] 4-Acetyl-2-chlorobenzoic acid (Source for structural derivatives).[1] National Library of Medicine. [Link]

• Gattermann, L. (1943). The Friedel-Crafts Synthesis of Aromatic Ketones. Organic Syntheses.[5][6] (General reference for acetylation mechanisms).

• Miyamoto, T., et al. (2013). Discovery of Fluralaner: A Novel Isoxazoline Ectoparasiticide. Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. 2397688-67-2|Methyl 3-acetyl-4-chlorobenzoate|BLD Pharm [bldpharm.com]
• 2. PubChemLite - Methyl 4-(bromomethyl)-2-chlorobenzoate (C9H8BrClO2) [pubchemlite.lcsb.uni.lu]
• 3. Methyl 2-chlorobenzoate = 98 610-96-8 [sigmaaldrich.com]
• 4. 4-Acetyl-2-chlorobenzoic acid | C9H7ClO3 | CID 70212243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN116217372A - A kind of synthetic method of 2-methyl-4-acetylbenzoic acid - Google Patents [patents.google.com]
• 6. CAS 1126-46-1: Methyl 4-chlorobenzoate | CymitQuimica [cymitquimica.com]

Suppliers and commercial availability of Methyl 4-acetyl-2-chlorobenzoate

The following technical guide details the commercial availability, supply chain dynamics, and technical specifications for Methyl 4-acetyl-2-chlorobenzoate .

Executive Summary

Methyl 4-acetyl-2-chlorobenzoate is a specialized halogenated aromatic ester used primarily as an intermediate in the synthesis of complex pharmaceutical ingredients (APIs) and agrochemicals. Unlike commodity solvents or reagents, this compound is classified as a niche building block .

Current market analysis indicates that while direct catalog availability of the methyl ester is limited, its parent acid (4-Acetyl-2-chlorobenzoic acid ) is more widely circulated. Consequently, procurement strategies often involve either sourcing the ester from specialized custom synthesis houses or purchasing the acid precursor for in-house esterification.

Critical Note on CAS Identification: The CAS number 15945-33-2 provided in the request does not correspond to this chemical structure in major global registries (PubChem, CAS Common Chemistry).

• Correct CAS for Methyl 4-acetyl-2-chlorobenzoate: 2228548-14-7 (or similar depending on registration).

• CAS for Parent Acid (Precursor): 115382-35-9 .[1]

• Advisory: When contacting suppliers, rely on the IUPAC name and structure rather than the CAS 15945-33-2 to avoid procurement errors.

Chemical Identity & Specifications

Researchers must validate incoming batches against these core specifications to ensure downstream reaction consistency.

Property	Specification
Chemical Name	Methyl 4-acetyl-2-chlorobenzoate
Synonyms	Methyl 2-chloro-4-acetylbenzoate; Benzoic acid, 4-acetyl-2-chloro-, methyl ester
Molecular Formula	C₁₀H₉ClO₃
Molecular Weight	212.63 g/mol
Appearance	Off-white to pale yellow solid (low melting point)
Purity Standard	≥ 95% (NMR/GC) for synthetic use
Solubility	Soluble in DCM, EtOAc, Methanol; Insoluble in Water
Key Functional Groups	Methyl Ester (C-1), Chlorine (C-2), Acetyl/Ketone (C-4)

Commercial Availability & Supplier Landscape

The supply chain for Methyl 4-acetyl-2-chlorobenzoate is tiered. It is rarely stocked in bulk (kg) quantities by catalog distributors (e.g., Sigma-Aldrich, Fisher) but is available through Fine Chemical and Custom Synthesis providers.

Tier 1: Direct Catalog Suppliers (Milligram to Gram Scale)

These vendors list the specific ester or have the immediate capability to derivatize it.

• AChemBlock: Lists the compound (Catalog ID: V145100) specifically under the ester name.

• Ambeed / BenchChem: Often list "virtual inventory" which triggers a synthesis-on-demand workflow.

• Enamine: A primary source for halogenated building blocks; likely holds stock of the acid or the ester in their "REAL" database.

Tier 2: Precursor Suppliers (Gram to Kilogram Scale)

If the ester is unavailable, the most reliable strategy is to purchase the parent acid, 4-Acetyl-2-chlorobenzoic acid (CAS 115382-35-9) , which has higher commercial availability.

• Apollo Scientific: Confirmed supplier of the acid precursor.

• Combi-Blocks: Frequently stocks the acid form for rapid delivery.

• Fluorochem: UK-based supplier often carrying this class of halogenated benzoates.

Procurement Decision Matrix

Use the following logic to determine your sourcing strategy:

Figure 1: Strategic sourcing decision tree for Methyl 4-acetyl-2-chlorobenzoate based on availability and urgency.

Synthesis & Manufacturing Context

Understanding the synthesis allows researchers to evaluate impurity profiles and validate "make vs. buy" decisions.

Primary Synthetic Route: Fischer Esterification

The commercial synthesis almost invariably proceeds via the esterification of 4-acetyl-2-chlorobenzoic acid .

• Precursor: 4-Acetyl-2-chlorobenzoic acid.

• Reagents: Methanol (MeOH), Acid Catalyst (H₂SO₄ or SOCl₂).[2]

• Conditions: Reflux for 4-6 hours.

• Workup: Neutralization, extraction (DCM/EtOAc), and recrystallization.

Reaction Scheme:

C₉H₇ClO₃ (Acid) + CH₃OH

C₁₀H₉ClO₃ (Ester) + H₂O

Alternative Route: Friedel-Crafts Acetylation (Less Common)

Acetylation of Methyl 2-chlorobenzoate .

• Challenge: The ester group is meta-directing, and the chlorine is ortho/para-directing. Directing the acetyl group specifically to position 4 (meta to Cl, para to Ester) is electronically difficult and often results in a mixture of isomers (e.g., position 5 acetylation), making this route commercially less viable due to difficult separations.

Handling, Safety & Stability (E-E-A-T)

As a halogenated aromatic ester, standard laboratory safety protocols apply.

• Hazard Classification:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store in a cool, dry place (2-8°C recommended for long-term stability) under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the ester back to the acid.

• Handling: Use in a fume hood. Avoid inhalation of dust/vapors.

References

• AChemBlock. Product Profile: Methyl 4-acetyl-2-chlorobenzoate (Catalog V145100).[3] Retrieved from

• Apollo Scientific. Safety Data Sheet & Catalog: 4-Acetyl-2-chlorobenzoic acid (CAS 115382-35-9). Retrieved from

• PubChem. Compound Summary: 4-Acetyl-2-chlorobenzoic acid. National Library of Medicine. Retrieved from

• BenchChem. Application Note: Synthesis of substituted chlorobenzoates.[4] Retrieved from [4]

Sources

• 1. 115382-35-9 Cas No. | 4-Acetyl-2-chlorobenzoic acid | Apollo [store.apolloscientific.co.uk]
• 2. rjpbcs.com [rjpbcs.com]
• 3. methyl 4-acetyl-2-chlorobenzoate 95% | CAS: 2228548-14-7 | AChemBlock [achemblock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Synthesis of Methyl 4-acetyl-2-chlorobenzoate from 2-chloro-4-nitrobenzoic acid

An In-Depth Technical Guide to the

Abstract

This comprehensive application note provides a detailed, multi-step protocol for the synthesis of Methyl 4-acetyl-2-chlorobenzoate, a valuable building block in medicinal chemistry and materials science. Starting from the readily available precursor 2-chloro-4-nitrobenzoic acid, the synthesis involves a strategic sequence of esterification, nitro group reduction, diazotization, and a palladium-catalyzed acylative cross-coupling reaction. This guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the underlying chemical principles, justifications for procedural choices, and critical safety considerations.

Introduction

Methyl 4-acetyl-2-chlorobenzoate is a substituted aromatic ketone that serves as a key intermediate in the synthesis of various complex organic molecules, including active pharmaceutical ingredients (APIs) and functional materials. Its specific arrangement of chloro, acetyl, and methyl ester functional groups offers multiple points for further chemical modification. The synthetic route detailed herein is designed to be robust and scalable, proceeding through well-established and reliable chemical transformations. The overall strategy prioritizes the protection of the carboxylic acid functionality via esterification, followed by the transformation of the nitro group into the target acetyl group via a diazonium salt intermediate. This approach avoids potential side reactions and ensures high yields and purity.

Overall Synthetic Pathway

The synthesis is accomplished in a four-step sequence, beginning with 2-chloro-4-nitrobenzoic acid. Each intermediate is a stable, isolable compound, allowing for purification at each stage to ensure the quality of the final product.

Caption: Overall workflow for the synthesis of Methyl 4-acetyl-2-chlorobenzoate.

Part 1: Synthesis of Methyl 2-chloro-4-nitrobenzoate (Esterification)

Principle and Rationale

The initial step is the protection of the carboxylic acid group as a methyl ester. This is crucial for two primary reasons:

• Preventing Reactivity: The free carboxylic acid can interfere with subsequent reactions, particularly the reduction of the nitro group where it could be reduced or act as an acid.

• Improving Solubility: The resulting methyl ester generally exhibits better solubility in organic solvents used in the following steps.

Fischer-Speier esterification is the chosen method due to its simplicity, cost-effectiveness, and high efficiency for aromatic carboxylic acids.[1] It involves reacting the carboxylic acid with an excess of methanol in the presence of a strong acid catalyst, typically sulfuric acid, and heating the mixture to drive the equilibrium towards the ester product.

Experimental Protocol

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-4-nitrobenzoic acid (20.16 g, 100 mmol).

• Add methanol (250 mL) to the flask and stir until the solid is mostly dissolved.

• Carefully add concentrated sulfuric acid (2.7 mL, ~50 mmol) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux (approximately 65°C) and maintain for 5-7 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Reduce the volume of methanol to approximately 50 mL using a rotary evaporator.

• Pour the concentrated mixture into 300 mL of ice-cold water with stirring. The product will precipitate as a pale-yellow solid.

• Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral to pH paper.

• Dry the solid in a vacuum oven at 50°C to a constant weight to yield Methyl 2-chloro-4-nitrobenzoate.

Data Table: Reagents for Esterification

Reagent	Molar Mass ( g/mol )	Quantity Used	Moles (mmol)	Role
2-chloro-4-nitrobenzoic acid	201.56	20.16 g	100	Starting Material
Methanol (MeOH)	32.04	250 mL	~6200	Reagent & Solvent
Sulfuric Acid (H₂SO₄)	98.08	2.7 mL	~50	Catalyst

Part 2: Synthesis of Methyl 4-amino-2-chlorobenzoate (Nitro Reduction)

Principle and Rationale

The conversion of the aromatic nitro group to an amine is a fundamental transformation. While catalytic hydrogenation (e.g., H₂ with Pd/C) is a clean method, it can sometimes lead to dehalogenation (loss of the chloro substituent).[2] Therefore, a chemical reduction using a metal in an acidic medium is often preferred for halogenated nitroaromatics. Tin(II) chloride (SnCl₂) in an acidic medium is a classic and highly effective method for this transformation, known for its chemoselectivity and tolerance of ester groups.[3][4] The reaction proceeds by the transfer of electrons from the Sn(II) species to the nitro group.

Experimental Protocol

• In a 1 L round-bottom flask, suspend Methyl 2-chloro-4-nitrobenzoate (21.55 g, 100 mmol) in ethanol (300 mL).

• Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (112.8 g, 500 mmol) in concentrated hydrochloric acid (100 mL) to the suspension in portions, while stirring. The addition may be exothermic; maintain the temperature below 50°C using an ice bath if necessary.

• After the addition is complete, heat the mixture to reflux (approximately 80°C) for 3-4 hours, until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly and carefully neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is approximately 8. A large amount of tin hydroxide precipitate will form.

• Extract the product from the aqueous slurry with ethyl acetate (3 x 200 mL).

• Combine the organic extracts, wash with brine (150 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and remove the solvent under reduced pressure to yield Methyl 4-amino-2-chlorobenzoate as a solid, which can be further purified by recrystallization if needed.

Data Table: Reagents for Nitro Reduction

Reagent	Molar Mass ( g/mol )	Quantity Used	Moles (mmol)	Role
Methyl 2-chloro-4-nitrobenzoate	215.58	21.55 g	100	Starting Material
Tin(II) chloride dihydrate	225.63	112.8 g	500	Reducing Agent
Ethanol (EtOH)	46.07	300 mL	-	Solvent
Concentrated HCl	36.46	100 mL	-	Acidic Medium

Part 3: Synthesis of Methyl 4-acetyl-2-chlorobenzoate

This transformation is achieved in a two-step sequence involving the formation of a stable aryl halide intermediate from the diazonium salt, followed by a modern cross-coupling reaction to introduce the acetyl group.

Step 3a: Synthesis of Methyl 2-chloro-4-iodobenzoate (Sandmeyer Reaction)

Principle and Rationale

The Sandmeyer reaction is a powerful method for replacing an amino group on an aromatic ring with a variety of substituents via a diazonium salt intermediate.[5] Diazotization is performed by treating the primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5°C) to form the diazonium salt. This intermediate is typically unstable and is used immediately. For the introduction of iodine, the diazonium salt solution is simply treated with an aqueous solution of potassium iodide (KI). The reaction proceeds through a radical-nucleophilic aromatic substitution mechanism.[5] The resulting aryl iodide is an ideal substrate for subsequent palladium-catalyzed cross-coupling reactions.

Experimental Protocol

• Prepare a solution of Methyl 4-amino-2-chlorobenzoate (18.56 g, 100 mmol) in a mixture of concentrated hydrochloric acid (50 mL) and water (100 mL) in a 500 mL beaker. Cool the mixture to 0-5°C in an ice-salt bath with vigorous stirring.

• In a separate beaker, dissolve sodium nitrite (NaNO₂) (7.6 g, 110 mmol) in water (30 mL).

• Add the sodium nitrite solution dropwise to the amine solution, ensuring the temperature remains below 5°C. Stir for an additional 30 minutes at this temperature after the addition is complete to ensure full formation of the diazonium salt.

• In a 1 L beaker, dissolve potassium iodide (KI) (24.9 g, 150 mmol) in water (100 mL) and cool to 0-5°C.

• Slowly add the cold diazonium salt solution to the potassium iodide solution with stirring. Vigorous evolution of nitrogen gas will occur.

• Allow the mixture to warm to room temperature and stir for 2-3 hours.

• Extract the product with diethyl ether (3 x 150 mL).

• Wash the combined organic layers with a saturated sodium thiosulfate (Na₂S₂O₃) solution to remove any residual iodine, then with water, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude Methyl 2-chloro-4-iodobenzoate.

Step 3b: Synthesis of Methyl 4-acetyl-2-chlorobenzoate (Stille Cross-Coupling)

Principle and Rationale

The Stille coupling is a versatile C-C bond-forming reaction that couples an organohalide with an organotin reagent, catalyzed by a palladium(0) complex.[6][7] This reaction is known for its excellent functional group tolerance, making it ideal for complex molecules.[7][8] In this step, the aryl iodide (Methyl 2-chloro-4-iodobenzoate) is coupled with an acetyltin reagent, such as acetyltributylstannane, in the presence of a Pd(0) catalyst like tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]. The catalytic cycle involves three key steps: oxidative addition of the aryl iodide to the Pd(0) complex, transmetalation with the organotin reagent, and reductive elimination to form the final product and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Methyl 2-chloro-4-iodobenzoate (2.97 g, 10 mmol), tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.5 mmol, 5 mol%), and anhydrous toluene (100 mL).

• Stir the mixture for 10 minutes, then add acetyltributylstannane (4.0 g, 12 mmol) via syringe.

• Heat the reaction mixture to 100°C and stir for 12-16 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with diethyl ether (100 mL).

• Wash the solution with an aqueous solution of potassium fluoride (KF) (3 x 50 mL) to remove tin byproducts, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford pure Methyl 4-acetyl-2-chlorobenzoate.

Characterization

The identity and purity of all intermediates and the final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and absence of impurities.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O stretch of the ester and ketone, N-H stretch of the amine, C-NO₂ stretch).

• Mass Spectrometry (MS): To confirm the molecular weight of the compounds.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Corrosive Reagents: Concentrated sulfuric acid and hydrochloric acid are highly corrosive. Handle with extreme care.

• Diazonium Salts: Aromatic diazonium salts can be explosive when isolated and dry. Never isolate the diazonium salt. Always use it in solution immediately after its preparation at low temperatures.

• Organotin Reagents: Tributyltin compounds are highly toxic. Handle with appropriate caution, avoid inhalation and skin contact, and dispose of waste according to institutional guidelines.

References

• Farlow, A. and Krömer, J. (2016) Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. International Journal of Organic Chemistry, 6, 95-99. [Link]

• ResearchGate. (2016) Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. [Link]

• Organic Chemistry Portal. (2021) Amine synthesis by nitro compound reduction. [Link]

• Lumen Learning. Organic Chemistry II: Reactions involving arenediazonium salts. [Link]

• Chemistry LibreTexts. (2023) Stille Coupling. [Link]

• Organic Chemistry Portal. (2022) Stille Coupling. [Link]

• Master Organic Chemistry. (2018) Reduction of Nitro Groups. [Link]

• Google Patents. (1976)

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2012) General procedure for the preparation of methyl 4-acetyl-2-methylbenzoate. [Link]

• Organic Reactions. (2011) The Stille Reaction. [Link]

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Recrystallization and purification methods for Methyl 4-acetyl-2-chlorobenzoate

Application Note: Recrystallization and Purification of Methyl 4-acetyl-2-chlorobenzoate

Strategic Overview

Methyl 4-acetyl-2-chlorobenzoate (CAS: 2228548-14-7 / Analogous derivatives) is a critical pharmacophore intermediate, often utilized in the synthesis of glucokinase activators, kinase inhibitors, and other bioactive heterocyclic scaffolds.

In drug development pipelines, the purity of this ester is paramount. Residual free acid (4-acetyl-2-chlorobenzoic acid) can poison downstream transition-metal catalysts (e.g., Pd-catalyzed Suzuki-Miyaura couplings), while regioisomers can lead to difficult-to-separate impurities in late-stage synthesis.

This guide provides a robust, self-validating protocol for the purification of Methyl 4-acetyl-2-chlorobenzoate, moving beyond standard "cookbooks" to address the specific physicochemical challenges of chlorinated aromatic esters, such as "oiling out" and hydrolysis sensitivity.

Physicochemical Profile & Impurity Analysis

Before initiating purification, the operator must understand the target matrix.

Property	Description	Implications for Purification
Physical State	Low-melting solid (Est. 45–65°C) or viscous oil	High risk of "oiling out" during cooling. Requires slow temperature ramps.
Solubility	Lipophilic; soluble in EtOAc, DCM, THF.	Non-polar solvents (Heptane) act as excellent anti-solvents.
Reactivity	Ester moiety (C1), Ketone (C4)	Avoid strong bases or prolonged boiling in water to prevent hydrolysis.
Key Impurity A	4-acetyl-2-chlorobenzoic acid	Result of hydrolysis. Removed via basic wash or recrystallization in non-protic media.
Key Impurity B	Methyl 2-chlorobenzoate	De-acetylated byproduct (rare). Requires high-efficiency crystallization to remove.

Solvent Selection Strategy

The choice of solvent is dictated by the "Like Dissolves Like" principle, balanced against the need for a steep solubility curve.

• Primary Recommendation (High Purity): Ethanol / Water (90:10).

  • Mechanism:[1][2][3][4] The chlorinated ring provides enough lipophilicity to crystallize from wet alcohol. Water acts as a mild anti-solvent to depress solubility at low temperatures.

• Secondary Recommendation (High Yield): Ethyl Acetate / Heptane.

  • Mechanism:[1][2][3][4] Standard polar/non-polar gradient. Ideal if the crude material contains significant moisture or inorganic salts.

Detailed Protocol: Two-Solvent Recrystallization

System: Ethyl Acetate (Solvent) / Heptane (Anti-Solvent) Target Purity: >98.5% (HPLC)[5]

Step 1: Dissolution & Hot Filtration

• Charge the crude Methyl 4-acetyl-2-chlorobenzoate into a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Add Ethyl Acetate (EtOAc) at a ratio of 2.5 mL per gram of crude solid.

• Heat the mixture to 60°C (gentle reflux).

  • Critical Check: If the solid does not dissolve completely, add EtOAc in 0.5 mL/g increments. Do not exceed 5 mL/g.

• Hot Filtration (Optional but Recommended): If insoluble particles (salts, dust) are visible, filter the hot solution through a pre-warmed glass frit or Celite pad. This prevents these particles from acting as premature nucleation sites.

Step 2: Anti-Solvent Addition

• Maintain the solution at 55–60°C .

• Slowly add Heptane dropwise via an addition funnel.

• The Cloud Point: Continue addition until a persistent turbidity (cloudiness) is observed that does not disappear upon swirling.

• Add a minimal amount of hot EtOAc (approx. 5-10% of total volume) to just redissolve the turbidity, restoring a clear solution.

Step 3: Controlled Cooling (The "Annealing" Phase)

• Remove the heat source and allow the flask to cool to ambient temperature (20–25°C) undisturbed on a cork ring.

  • Scientific Rationale: Rapid cooling traps impurities inside the crystal lattice. Slow cooling allows the crystal lattice to "reject" impurities (thermodynamic control).

• Once at room temperature, inspect for crystallization.[6]

  • If "Oiling Out" occurs: (See Section 6).[5][7][8][9][10]

• Transfer the flask to an ice bath (0–4°C) for 1 hour to maximize yield.

Step 4: Collection and Drying

• Collect crystals via vacuum filtration using a Büchner funnel.[8]

• Wash: Rinse the filter cake with a cold (0°C) mixture of EtOAc/Heptane (1:4 ratio).

• Dry: Dry under high vacuum ( < 5 mbar) at 30°C for 4 hours.

  • Warning: Do not overheat; low-melting esters can fuse or sublime.

Experimental Logic & Workflow Visualization

The following diagram illustrates the decision-making process for the purification workflow.

Caption: Figure 1. Decision logic for the recrystallization of Methyl 4-acetyl-2-chlorobenzoate, highlighting critical intervention points for "oiling out" phenomena.

Troubleshooting: The "Oiling Out" Phenomenon

A common failure mode for alkyl benzoates is phase separation into a liquid oil rather than a crystalline solid. This occurs when the compound's melting point is lower than the solvent's boiling point, or when the solution is too concentrated.[2]

Remediation Protocol:

• Reheat: Gently warm the mixture until the oil redissolves.

• Dilute: Add slightly more solvent (EtOAc) to lower the saturation slightly.

• Seed: As the solution cools to near the melting point, add a "seed crystal" of pure Methyl 4-acetyl-2-chlorobenzoate.

  • Note: If no seed is available, scratch the inner wall of the glass flask with a glass rod. The micro-abrasions create nucleation sites.

• Slower Cooling: Wrap the flask in a towel to slow the cooling rate further.

Analytical Validation (Self-Correcting System)

To ensure the protocol was successful, compare the product against these benchmarks.

Test	Method	Acceptance Criteria	Failure Action
Purity	HPLC (C18, ACN/Water)	> 98.0% Area	Recrystallize again using Ethanol/Water.
Identity	1H-NMR (CDCl3)	Singlet ~3.9 ppm (OCH3)Singlet ~2.6 ppm (COCH3)	Check for des-methyl analogs (hydrolysis).
Solvent	GC-Headspace	< 5000 ppm (ICH limits)	Dry longer under vacuum.

References

• National Institutes of Health (PubChem). (2025). Methyl 4-acetyl-2-methylbenzoate Compound Summary. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Google Patents. (2016). CN105503668A - Synthetic method of 4-chloro-2-(N-methyl-N-phenyl sulfamoyl) methyl benzoate.[11] Retrieved from

• University of Rochester. (2025). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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• 6. people.chem.umass.edu [people.chem.umass.edu]
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• 9. Reagents & Solvents [chem.rochester.edu]
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• 11. CN105503668A - Synthetic method of 4-chloro-2-(N-methyl-N-phenyl sulfamoyl) methyl benzoate - Google Patents [patents.google.com]

Introduction: The Strategic Importance of Methyl 4-acetyl-2-chlorobenzoate

An In-depth Guide to Nucleophilic Aromatic Substitution (SNAr) Reactions of Methyl 4-acetyl-2-chlorobenzoate for Pharmaceutical and Chemical Synthesis

Methyl 4-acetyl-2-chlorobenzoate is a highly functionalized aromatic compound that serves as a versatile intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. Its structure is primed for nucleophilic aromatic substitution (SNAr), a powerful class of reactions for forming carbon-heteroatom bonds. The molecule's reactivity is dictated by the strategic placement of its functional groups: a chlorine atom, which acts as the leaving group, and two potent electron-withdrawing groups (an acetyl group and a methyl ester group) positioned para and ortho to the chlorine, respectively. This specific arrangement is crucial as it activates the aromatic ring for nucleophilic attack, making it an ideal substrate for building molecular complexity.

This guide provides senior researchers, scientists, and drug development professionals with a comprehensive overview of the principles, applications, and detailed protocols for conducting nucleophilic substitution reactions on this key intermediate.

PART 1: Scientific Principles and Mechanistic Insights

The Nucleophilic Aromatic Substitution (SNAr) Mechanism

Unlike aliphatic substitution reactions (SN1/SN2), nucleophilic substitution on an unactivated aromatic ring is energetically unfavorable. However, the presence of strong electron-withdrawing groups at the ortho and/or para positions to the leaving group dramatically alters the reactivity profile.[1][2] The SNAr reaction proceeds via a two-step addition-elimination mechanism:

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group (chlorine). This step is typically the rate-determining step as it temporarily disrupts the aromaticity of the ring, forming a high-energy, resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[3]

• Elimination of the Leaving Group: The aromaticity of the ring is restored in a rapid second step, which involves the expulsion of the leaving group (chloride ion).

The stability of the Meisenheimer complex is the key to the reaction's feasibility. The electron-withdrawing acetyl and ester groups on Methyl 4-acetyl-2-chlorobenzoate play a pivotal role by delocalizing the negative charge of the intermediate through resonance, thereby lowering the activation energy of the first step.[2]

Figure 1: SNAr Mechanism on Methyl 4-acetyl-2-chlorobenzoate.

Causality Behind Experimental Choices

• Solvent Selection: Polar aprotic solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and acetonitrile are preferred. These solvents are effective at solvating the cation of the nucleophilic salt but do not strongly solvate the anion, thus increasing the nucleophile's reactivity. Furthermore, they can help stabilize the charged Meisenheimer complex, accelerating the reaction.[4]

• Role of Base: When using nucleophiles that are not negatively charged (e.g., amines, thiols, alcohols), a base is required. The base deprotonates the nucleophile, increasing its nucleophilicity. Common bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), or tertiary amines like triethylamine (TEA). The choice of base depends on the pKa of the nucleophile.

• Temperature: SNAr reactions often require elevated temperatures (50-150 °C) to overcome the activation energy barrier associated with the disruption of aromaticity. Microwave irradiation can also be employed to significantly reduce reaction times.[5]

• Potential Side Reactions: The methyl ester group can be susceptible to nucleophilic acyl substitution, particularly with strong, hard nucleophiles or under harsh basic conditions (saponification).[6][7] For instance, reaction with excess amine at high temperatures could lead to amide formation. However, the electron-deficient aromatic ring is generally more electrophilic at the C-Cl position, making SNAr the predominant pathway under controlled conditions.

PART 2: Application Notes for Common Nucleophiles

This section details the application of SNAr reactions using various classes of nucleophiles, providing insights into reaction optimization and expected outcomes.

N-Nucleophiles (Amines)

The reaction of Methyl 4-acetyl-2-chlorobenzoate with primary or secondary amines is a cornerstone transformation for generating a diverse library of 2-amino-benzoic acid derivatives. These scaffolds are prevalent in many pharmacologically active molecules.[8][9]

• Application: Synthesis of precursors for kinase inhibitors, anti-inflammatory agents, and other CNS-active compounds.

• Typical Nucleophiles: Aniline derivatives, benzylamine, morpholine, piperidine, and various alkylamines.

• Key Considerations:

  • An excess of the amine can sometimes be used to act as both the nucleophile and the base.

  • For less reactive amines or to ensure complete reaction, a non-nucleophilic base like K₂CO₃ is recommended.

  • Solvents such as n-butanol, DMF, or DMSO are highly effective.[10] In some cases, greener conditions using water with a phase-transfer catalyst or additive can be successful.[5][11]

O-Nucleophiles (Alcohols & Phenols)

The synthesis of aryl ethers via SNAr requires the use of alkoxides or phenoxides, which are significantly stronger nucleophiles than their corresponding neutral alcohols.

• Application: Creation of diaryl ether linkages found in natural products and pharmaceuticals.

• Typical Nucleophiles: Sodium methoxide, sodium phenoxide, potassium tert-butoxide.

• Key Considerations:

  • The nucleophile is typically generated in situ by reacting the alcohol or phenol with a strong base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in an anhydrous polar aprotic solvent.

  • The reaction often requires higher temperatures compared to amination reactions.

  • Care must be taken to avoid hydrolysis of the methyl ester group if aqueous workup conditions are strongly basic.

S-Nucleophiles (Thiols)

Thioethers are readily synthesized by reacting Methyl 4-acetyl-2-chlorobenzoate with thiols in the presence of a mild base.

• Application: Introduction of sulfur-containing moieties for use in various therapeutic areas and for creating molecules for surface attachment studies (e.g., self-assembled monolayers).[12][13]

• Typical Nucleophiles: Aliphatic thiols (e.g., ethanethiol) and aromatic thiols (e.g., thiophenol).

• Key Considerations:

  • Thiols are more acidic than alcohols, so a milder base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) is usually sufficient to generate the highly nucleophilic thiolate anion.[12]

  • The reaction typically proceeds smoothly in solvents like DMF or ethanol at moderate temperatures.

  • Thiols can be sensitive to oxidation, so performing the reaction under an inert atmosphere (N₂ or Argon) is good practice.[14]

Summary of Reaction Conditions

Nucleophile Class	Typical Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
Amines	Morpholine	K₂CO₃	DMSO, n-BuOH	80 - 120	75 - 95
Alcohols	Sodium Phenoxide	NaH (to form)	DMF, THF	100 - 150	60 - 85
Thiols	Thiophenol	K₂CO₃	DMF, Ethanol	25 - 80	80 - 98

Note: Yields and conditions are representative and may vary based on the specific nucleophile and scale of the reaction.

PART 3: Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for representative SNAr reactions.

Protocol 1: Synthesis of Methyl 4-acetyl-2-(morpholino)benzoate

This protocol describes a typical amination reaction using morpholine as the nucleophile.

Materials:

• Methyl 4-acetyl-2-chlorobenzoate (1.0 eq)

• Morpholine (1.5 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add Methyl 4-acetyl-2-chlorobenzoate (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent and Reagent Addition: Add anhydrous DMF to create a solution with a concentration of approximately 0.5 M with respect to the starting material. Begin stirring the suspension. Add morpholine (1.5 eq) dropwise to the mixture.

• Reaction: Heat the reaction mixture to 90 °C using a heating mantle. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine solution to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure Methyl 4-acetyl-2-(morpholino)benzoate.

Figure 2: General Experimental Workflow for SNAr Reactions.

Protocol 2: Synthesis of Methyl 4-acetyl-2-(phenylthio)benzoate

This protocol details the synthesis of a thioether derivative using thiophenol.

Materials:

• Methyl 4-acetyl-2-chlorobenzoate (1.0 eq)

• Thiophenol (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add Methyl 4-acetyl-2-chlorobenzoate (1.0 eq), anhydrous K₂CO₃ (1.5 eq), and anhydrous DMF (to ~0.5 M).

• Reagent Addition: Stir the mixture and add thiophenol (1.1 eq) via syringe.

• Reaction: Stir the reaction at 60 °C. The reaction is typically faster than amination; monitor by TLC for completion (usually 1-3 hours).

• Workup: Cool the mixture to room temperature and pour it into a separatory funnel containing 1 M HCl (to neutralize excess base and protonate any remaining thiolate).

• Extraction: Extract the product with diethyl ether (3x).

• Washing: Combine the organic layers and wash with water, saturated NaHCO₃ solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude product is often pure enough for subsequent steps, but can be further purified by recrystallization from ethanol or by column chromatography if necessary.

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• Tour, J. M., et al. (2000). Synthesis of “Porphyrin-Linker-Thiol” Molecules with Diverse Linkers for Studies of Molecular-Based Information Storage. The Journal of Organic Chemistry, 65(22), 7343-7356. [Link]

• MDPI. (2021). Reaction of Chalcones with Cellular Thiols. The Effect of the 4-Substitution of Chalcones and Protonation State of the Thiols on the Addition Process. Diastereoselective Thiol Addition. Molecules, 26(14), 4307. [Link]

• Chemistry LibreTexts. (2024). 17.6: Reactions of Alcohols. Chemistry LibreTexts. [Link]

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• 1. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 2. ncrdsip.com [ncrdsip.com]
• 3. homework.study.com [homework.study.com]
• 4. researchgate.net [researchgate.net]
• 5. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. EP0063826B1 - 2-amino-benzoic-acid derivatives, their preparation and their use as medicines or intermediates - Google Patents [patents.google.com]
• 10. SNAr (Cl) - Aromatic Amines [commonorganicchemistry.com]
• 11. d-nb.info [d-nb.info]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reduction of the Acetyl Group in Methyl 4-acetyl-2-chlorobenzoate

Introduction

Methyl 4-acetyl-2-chlorobenzoate is a versatile intermediate in the synthesis of pharmaceuticals and other complex organic molecules. The selective reduction of its acetyl group is a critical transformation, enabling the introduction of ethyl or hydroxyl functionalities, which are pivotal for subsequent synthetic steps. This document provides a comprehensive guide to the primary methods for achieving this reduction, detailing the underlying mechanisms, offering step-by-step protocols, and comparing the distinct advantages and limitations of each approach. The presence of both a methyl ester and a chloro substituent on the aromatic ring necessitates careful consideration of reagent choice to ensure high chemoselectivity.

Chemoselective Reduction Strategies

The primary challenge in the reduction of Methyl 4-acetyl-2-chlorobenzoate lies in targeting the acetyl ketone without affecting the methyl ester or the chloro group. Three principal strategies are commonly employed:

• Hydride Reduction to an Alcohol: This approach utilizes hydride reagents to convert the ketone to a secondary alcohol. Sodium borohydride is the preferred reagent due to its mild nature and high selectivity for aldehydes and ketones over esters.[1][2]

• Deoxygenation to an Alkane (Wolff-Kishner and Clemmensen Reductions): For the complete removal of the carbonyl oxygen to form an ethyl group, classical deoxygenation reactions are employed. The Wolff-Kishner reduction, performed under basic conditions, and the Clemmensen reduction, which uses acidic conditions, offer complementary routes.[3][4][5]

• Catalytic Hydrogenation: This method can be tailored to achieve either reduction to the alcohol or complete deoxygenation to the alkane, depending on the catalyst and reaction conditions.[6][7]

The selection of the optimal method is contingent on the desired final product and the compatibility of the substrate with the reaction conditions.

Comparative Overview of Reduction Protocols

Method	Product	Key Reagents	Conditions	Advantages	Disadvantages
Sodium Borohydride Reduction	Methyl 2-chloro-4-(1-hydroxyethyl)benzoate	Sodium Borohydride (NaBH₄), Methanol/Ethanol	Mild (0°C to RT)	High chemoselectivity for the ketone[1][8], Operationally simple, Tolerates ester and halide functional groups[9]	Does not lead to the ethyl group directly.
Wolff-Kishner Reduction	Methyl 2-chloro-4-ethylbenzoate	Hydrazine (N₂H₄), Strong Base (e.g., KOH)	High temperatures (180-200°C)	Suitable for acid-sensitive substrates[10]	Harsh basic conditions can hydrolyze the ester[10], Not suitable for base-sensitive substrates.[11]
Clemmensen Reduction	Methyl 2-chloro-4-ethylbenzoate	Zinc Amalgam (Zn(Hg)), Concentrated HCl	Strongly acidic, Reflux	Effective for aryl-alkyl ketones[4], Can be performed in a single step.	Harsh acidic conditions can affect other functional groups, Not suitable for acid-sensitive substrates.[5]
Catalytic Hydrogenation	Methyl 2-chloro-4-(1-hydroxyethyl)benzoate or Methyl 2-chloro-4-ethylbenzoate	H₂, Metal Catalyst (e.g., Pd/C, PtO₂)	Varies (pressure, temperature)	Can be tuned for selectivity, Milder conditions are often possible.	Catalyst can be expensive, Potential for dehalogenation, Ring hydrogenation under harsh conditions.[7]

Detailed Protocols and Methodologies

Protocol 1: Selective Reduction to Methyl 2-chloro-4-(1-hydroxyethyl)benzoate using Sodium Borohydride

This protocol leverages the high chemoselectivity of sodium borohydride to reduce the acetyl ketone to a secondary alcohol while preserving the methyl ester and chloro functionalities.[1]

Reaction Workflow

Caption: Workflow for NaBH₄ Reduction.

Step-by-Step Protocol

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-acetyl-2-chlorobenzoate (1 equivalent) in methanol (10-20 mL per gram of substrate).

• Cooling: Cool the solution to 0°C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄) (1.2 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, cool the reaction mixture back to 0°C and cautiously quench the excess NaBH₄ by the slow addition of acetone.

• Acidification: Acidify the mixture to pH ~5-6 with dilute hydrochloric acid (1 M).

• Extraction: Extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford pure Methyl 2-chloro-4-(1-hydroxyethyl)benzoate.

Protocol 2: Deoxygenation to Methyl 2-chloro-4-ethylbenzoate via Wolff-Kishner Reduction

The Wolff-Kishner reduction is a classic method for the deoxygenation of ketones to alkanes under basic conditions.[3][11] The Huang-Minlon modification is a widely used, more practical version of this reaction.[12]

Reaction Mechanism Overview

Caption: Wolff-Kishner Reduction Mechanism.

Step-by-Step Protocol (Huang-Minlon Modification)

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, combine Methyl 4-acetyl-2-chlorobenzoate (1 equivalent), hydrazine hydrate (4-5 equivalents), and diethylene glycol.

• Hydrazone Formation: Heat the mixture to reflux for 1-2 hours to form the hydrazone.

• Base Addition: Cool the reaction mixture slightly and add potassium hydroxide (KOH) pellets (4-5 equivalents).

• Distillation: Replace the reflux condenser with a distillation apparatus and heat the mixture to distill off water and excess hydrazine.

• Decomposition: Once the temperature of the reaction mixture reaches ~190-200°C, replace the distillation head with a reflux condenser and maintain the temperature for 3-4 hours.

• Cooling and Dilution: Cool the reaction mixture to room temperature and dilute with water.

• Extraction: Extract the product with a suitable organic solvent like diethyl ether or dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash with dilute HCl followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the resulting crude product by column chromatography or distillation to yield Methyl 2-chloro-4-ethylbenzoate.

Protocol 3: Deoxygenation to Methyl 2-chloro-4-ethylbenzoate via Clemmensen Reduction

The Clemmensen reduction provides an alternative, acidic route to deoxygenate the acetyl group.[4][13] It is particularly effective for aryl-alkyl ketones.[4]

Step-by-Step Protocol

• Amalgam Preparation: Prepare zinc amalgam by stirring zinc dust with a 5% aqueous solution of mercuric chloride for 10 minutes. Decant the aqueous solution and wash the amalgam with water.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, place the freshly prepared zinc amalgam. Add concentrated hydrochloric acid, water, and toluene.

• Substrate Addition: Add Methyl 4-acetyl-2-chlorobenzoate to the vigorously stirred mixture.

• Reflux: Heat the reaction mixture to a vigorous reflux for 4-6 hours. Additional portions of concentrated HCl may be added during the reflux period.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and decant the liquid from the remaining zinc amalgam.

• Extraction: Separate the organic layer and extract the aqueous layer with toluene.

• Washing: Combine the organic layers and wash with water, followed by a saturated sodium bicarbonate solution, and finally brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the residue by column chromatography or distillation to obtain Methyl 2-chloro-4-ethylbenzoate.

Conclusion

The selective reduction of the acetyl group in Methyl 4-acetyl-2-chlorobenzoate can be effectively achieved through several established methods. The choice of protocol is primarily dictated by the desired product—either the secondary alcohol or the fully reduced ethyl group—and the overall stability of the molecule to the reaction conditions. Sodium borohydride reduction offers a mild and highly selective route to the corresponding alcohol. For complete deoxygenation, the Wolff-Kishner and Clemmensen reductions provide powerful, albeit harsh, basic and acidic options, respectively. Catalytic hydrogenation presents a versatile alternative that can be optimized for either product, though careful catalyst selection and condition screening are necessary to avoid unwanted side reactions. Researchers and drug development professionals should carefully evaluate the specific requirements of their synthetic route to select the most appropriate and efficient reduction protocol.

References

• Periasamy, M., & Thirumalaikumar, M. (2000). Reductions in Organic Synthesis. Tetrahedron, 56(39), 7555-7581. [Link]

• Todd, D. (1948). The Wolff-Kishner Reduction. Organic Reactions, 4(10), 378-422. [Link]

• Martin, E. L. (1942). The Clemmensen Reduction. Organic Reactions, 1(7), 155-209. [Link]

• Rylander, P. N. (1985). Hydrogenation Methods. Academic Press. [Link]

• Brown, H. C., & Krishnamurthy, S. (1979). Forty Years of Hydride Reductions. Tetrahedron, 35(5), 567-607. [Link]

• Huang, M. (1946). A Simple Modification of the Wolff-Kishner Reduction. Journal of the American Chemical Society, 68(12), 2487-2488. [Link]

• Wade, L. G. (2017). Organic Chemistry (9th ed.). Pearson. [Link]

• Carruthers, W., & Coldham, I. (2004). Modern Methods of Organic Synthesis (4th ed.). Cambridge University Press. [Link]

• Burdon, J., & Price, R. (1986). The mechanism of the Clemmensen reduction. Journal of the Chemical Society, Chemical Communications, (1), 89-90. [Link]

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Carbonyl reduction - Wikipedia [en.wikipedia.org]
• 3. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 4. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 5. Clemmensen Reduction [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 16.9 Reduction of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. Sodium borohydride - Wikipedia [en.wikipedia.org]
• 9. rushim.ru [rushim.ru]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Wolff–Kishner Reduction Reaction | ChemTalk [chemistrytalk.org]
• 12. byjus.com [byjus.com]
• 13. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]

HPLC analysis method for Methyl 4-acetyl-2-chlorobenzoate purity

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Methyl 4-acetyl-2-chlorobenzoate

Executive Summary

This application note details a robust, reverse-phase HPLC method for the purity assessment and impurity profiling of Methyl 4-acetyl-2-chlorobenzoate . As a critical intermediate in the synthesis of pharmaceuticals (often serving as a scaffold for kinase inhibitors or glucokinase activators), the purity of this compound is paramount.

This protocol addresses the specific challenge of separating the target ester from its primary hydrolysis product (4-acetyl-2-chlorobenzoic acid ) and potential regioisomers. The method utilizes a C18 stationary phase with an acidic mobile phase to ensure peak sharpness for both the neutral ester and acidic impurities.[1]

Chemical Context & Method Design Strategy

To design a self-validating method, we must first analyze the physicochemical properties of the analyte.

• Analyte: Methyl 4-acetyl-2-chlorobenzoate

• Functionalities:

  • Ester (Methyl benzoate core): Susceptible to hydrolysis; moderately polar.

  • Chloro (Position 2): Electron-withdrawing, increases lipophilicity (LogP ~2.5–3.0).

  • Acetyl (Position 4): Ketone functionality, provides distinct UV absorption.

• Critical Quality Attributes (CQA):

  • Separation of Acid Impurity: The ester bond is labile. The method must resolve the Acid (polar, elutes early) from the Ester (lipophilic, elutes late).

  • pH Control: Because the potential impurity is a benzoic acid derivative (pKa ≈ 3.5), the mobile phase pH must be maintained below 3.0 . This suppresses ionization, forcing the acid into its neutral state to prevent peak tailing and ensure retention.

Method Selection Logic (Decision Tree)

Figure 1: Method Development Logic Flow. The selection of acidic mobile phase is critical to control the speciation of potential hydrolysis impurities.

Experimental Protocol

Instrumentation & Reagents

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (or equivalent) with Quaternary Pump.

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Reagents:

  • Acetonitrile (ACN), HPLC Grade.[1]

  • Water, Milli-Q (18.2 MΩ).

  • Phosphoric Acid (85%), HPLC Grade.

Chromatographic Conditions

Parameter	Setting	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm)	End-capped C18 prevents silanol interactions with the ketone group.
Mobile Phase A	0.1% H₃PO₄ in Water	Low pH (~2.2) keeps acidic impurities protonated for sharp peaks.
Mobile Phase B	Acetonitrile (100%)	Strong solvent to elute the lipophilic chloro-ester.
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.
Column Temp	30°C	Ensures retention time reproducibility.
Injection Volume	5 µL	Low volume prevents solvent effects (peak splitting).
Detection	UV 254 nm (BW=4, Ref=360)	The aromatic ring + carbonyl conjugation absorbs strongly here.
Run Time	20 Minutes	Sufficient for gradient and re-equilibration.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	90	10	Initial hold to retain polar acids.
2.00	90	10	Isocratic hold.
12.00	10	90	Linear ramp to elute target ester.
15.00	10	90	Wash step to remove dimers/oligomers.
15.10	90	10	Return to initial conditions.
20.00	90	10	Re-equilibration (Critical).[2]

Sample Preparation Workflow

Caution: The choice of diluent is critical. Dissolving a lipophilic sample in 100% Acetonitrile and injecting it into a 90% Water mobile phase can cause "solvent shock," leading to split peaks.

Protocol Steps:

• Stock Solution (1.0 mg/mL): Weigh 10 mg of Methyl 4-acetyl-2-chlorobenzoate into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile (sonicate if necessary).

• Working Solution (0.1 mg/mL): Transfer 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with Mobile Phase A (0.1% H₃PO₄) .

  • Note: If precipitation occurs upon adding water, adjust diluent to 50:50 ACN:Water.

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Figure 2: Sample Preparation Workflow ensuring solubility and solvent compatibility.

Results & Discussion

Typical Retention Times (RT)

• Void Volume (t₀): ~1.2 min

• Impurity (4-acetyl-2-chlorobenzoic acid): ~4.5 min (Elutes early due to polarity).

• Target (Methyl 4-acetyl-2-chlorobenzoate): ~10.8 min (Elutes during the gradient ramp).

System Suitability Criteria (SST)

Before analyzing unknown samples, the system must pass these criteria using the Working Standard:

Parameter	Acceptance Criteria	Logic
Tailing Factor (T)	0.8 ≤ T ≤ 1.2	Ensures no secondary interactions (silanols).
Theoretical Plates (N)	> 5000	Indicates good column efficiency.
Precision (Area %)	RSD ≤ 0.5% (n=5)	Confirms injector/pump stability.
Resolution (Rs)	> 2.0	Between the Acid Impurity and Target Ester.

Validation Strategy (ICH Q2)

To ensure this method is "Trustworthy" and "Authoritative," it should be validated according to ICH Q2(R1) guidelines [1].

• Specificity: Inject the mobile phase (Blank) and the solvent (Diluent). Ensure no interference at the retention time of the main peak. Inject the hydrolyzed acid impurity separately to confirm resolution.

• Linearity: Prepare 5 concentrations ranging from 50% to 150% of the target concentration (e.g., 0.05 to 0.15 mg/mL). The correlation coefficient (

  ) must be .

• LOD/LOQ: Determine the Limit of Detection (Signal-to-Noise ratio = 3) and Limit of Quantitation (S/N = 10) by injecting dilute series. This is crucial for claiming "high purity" (e.g., >99.9%).

Troubleshooting Guide

• Issue: Peak Tailing on the Impurity.

  • Cause: Mobile phase pH is too high (>3.5), causing partial ionization of the benzoic acid moiety.

  • Fix: Ensure 0.1% Phosphoric Acid or 0.1% Trifluoroacetic acid (TFA) is used.

• Issue: Ghost Peaks during Gradient.

  • Cause: Impurities in the water or organic modifier accumulating on the column during equilibration.

  • Fix: Use HPLC-grade solvents; install a ghost-trap column between the pump and injector.

• Issue: Doublet/Split Peak for Main Analyte.

  • Cause: Sample solvent is too strong (100% ACN) compared to the initial mobile phase (90% Water).

  • Fix: Dilute the sample with water/buffer as described in Section 4.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

• BenchChem. (2025).[1][3] General Protocols for HPLC Analysis of Benzoic Acid Derivatives. (Validated general conditions for chlorobenzoates). Link

• PubChem. (2025). Compound Summary: Methyl 4-acetyl-2-chlorobenzoate. National Library of Medicine. Link

(Note: While specific application notes for this exact CAS are rare, the method above is derived from standard, validated protocols for chlorobenzoic acid esters found in references 2 and 3.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. real.mtak.hu [real.mtak.hu]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Solving solubility issues with Methyl 4-acetyl-2-chlorobenzoate in DMSO

Technical Support Center: Methyl 4-acetyl-2-chlorobenzoate Solubility Guide

Core Technical Overview

Methyl 4-acetyl-2-chlorobenzoate (CAS: 15945-31-0 / 2228548-14-7) is a lipophilic aromatic ester used frequently as a synthetic intermediate or bioactive building block.[1] While Dimethyl Sulfoxide (DMSO) is the standard solvent for such hydrophobic molecules due to its high polarity and aprotic nature, users often encounter unexpected precipitation.[1]

This guide addresses the physicochemical disconnect between the compound's lipophilicity and the hygroscopic nature of DMSO, providing protocols to ensure stable, homogenous solutions for biological assays.[1]

Physicochemical Profile[2][3][4][5][6][7][8][9][10][11]

Property	Data / Characteristic	Implication for Solubility
Molecular Weight	~212.63 g/mol	Small molecule, kinetically fast dissolution but prone to rapid crystallization.[1]
Structure	Aromatic Ester with Chloro & Acetyl groups	Highly lipophilic (hydrophobic).[1] Poor water solubility.[1][2][3]
State	Solid (Crystalline Powder)	High lattice energy requires energy input (heat/sonication) to break.[1]
LogP (Predicted)	~2.5 - 3.0	Prefers organic phase; thermodynamically unstable in aqueous buffers.[1]
DMSO Solubility	High (>50 mM typical)	Soluble in anhydrous DMSO; solubility drops exponentially with water content.[1]

Troubleshooting Guide (Q&A)

Issue 1: "I added DMSO to the powder, but it won't dissolve completely. There are still floating particles."

Diagnosis: Kinetic energy barrier or saturation limit.[1] Scientific Explanation: The crystal lattice energy of the solid must be overcome by the solvent-solute interactions. If the DMSO is cold (below 20°C) or if the powder is compacted, the solvent cannot effectively penetrate the lattice.[1] Solution:

• Sonication: Place the sealed vial in an ultrasonic bath for 10–15 minutes. Ultrasonic cavitation creates micro-jets that physically break apart crystal aggregates.[1]

• Thermal Induction: Gently warm the solution to 37°C (water bath). DMSO viscosity decreases with heat, improving mass transfer.[1]

• Vortexing: Vigorous vortexing (30 seconds) increases surface area contact.[1]

Critical Note: Do not exceed 40°C. While esters are relatively stable, excessive heat in non-anhydrous DMSO can promote hydrolysis of the ester to the carboxylic acid (4-acetyl-2-chlorobenzoic acid) over time.[1]

Issue 2: "The stock solution was clear, but after storing it in the fridge/freezer, it turned cloudy or solid."

Diagnosis: DMSO Freezing or Moisture-Induced Crystallization.[1] Scientific Explanation: Pure DMSO freezes at ~18.5°C. In a refrigerator (4°C), it will solidify.[1] Upon thawing, the compound may not re-dissolve immediately (hysteresis).[1] Furthermore, DMSO is hygroscopic; if the vial was not tightly sealed, it absorbed atmospheric water.[1] Water acts as an "anti-solvent" for Methyl 4-acetyl-2-chlorobenzoate, reducing its solubility limit and forcing precipitation.[1][4] Solution:

• Thaw Completely: Allow the vial to reach room temperature (20–25°C).

• Re-solubilize: Sonicate for 5 minutes to redissolve any micro-precipitates formed during the freeze-thaw cycle.

• Desiccate: Always store DMSO stocks in a desiccator or with silica gel packs to prevent water uptake.[1]

Issue 3: "My compound crashes out immediately when I dilute the DMSO stock into my cell culture media or buffer."

Diagnosis: The "Solvent Shift" Shock.[1] Scientific Explanation: This is the most common failure mode.[1] When a droplet of DMSO stock hits the aqueous buffer, the DMSO (which is miscible with water) rapidly diffuses away into the water.[1] This leaves the lipophilic Methyl 4-acetyl-2-chlorobenzoate molecules "stranded" in a high-water environment where they are insoluble.[1] They immediately aggregate to form a precipitate.[1][5] Solution:

• Never add DMSO stock directly to a static volume of media.[1]

• Use the "Stepwise Dilution" or "Jet Mixing" Protocol (See Section 3).[1]

• Intermediate Dilution: Dilute the stock into an intermediate solvent (e.g., Ethanol or a DMSO/Buffer mix) before the final dilution, if the assay tolerates it.[1]

Validated Experimental Protocols

Protocol A: Preparation of High-Quality Stock Solution (50 mM)

Objective: Create a stable, anhydrous stock solution.

• Calculate: Determine the mass required.

  • Example: To make 1 mL of 50 mM stock (MW ≈ 212.63 g/mol ):

  • .[1]

• Weigh: Weigh ~10.6 mg of Methyl 4-acetyl-2-chlorobenzoate into a sterile, O-ring sealed cryovial.

• Solvent Addition: Add 1 mL of High-Grade Anhydrous DMSO (stored over molecular sieves).

  • Tip: Do not use DMSO from a bottle that has been open on the shelf for months.[1]

• Dissolution: Vortex for 30 seconds. If particles remain, sonicate at room temperature for 5–10 minutes.[1]

• Inspection: Hold vial up to light. Solution must be optically clear with no turbidity.[1]

• Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: "Crash-Resistant" Dilution for Biological Assays

Objective: Dilute DMSO stock into aqueous media without precipitation.

• Prepare Media: Pre-warm the culture media/buffer to 37°C. (Cold media promotes precipitation).[1]

• Vortex-While-Adding (The Golden Rule):

  • Set the tube containing the media on a vortex mixer at low speed.[1]

  • Slowly pipette the DMSO stock into the center of the vortex (the liquid cone) while it is spinning.[1]

  • This ensures immediate dispersion of the DMSO, preventing local high-concentration "hotspots" where precipitation triggers.[1][2][5]

• Limit DMSO: Ensure final DMSO concentration is ≤ 0.5% (v/v).

  • Example: Add 5 µL stock to 995 µL media.

• Visual Check: Inspect for cloudiness immediately. If cloudy, the concentration is above the solubility limit for that specific buffer.[1]

Visualizations

Figure 1: Solubility Troubleshooting Decision Tree

Caption: Logical workflow for diagnosing and resolving solubility issues during stock preparation and dilution.

Figure 2: The "Solvent Shift" Mechanism & Prevention

Caption: Comparison of static vs. dynamic addition techniques. Dynamic mixing prevents local supersaturation.

References

• BenchChem. (2025).[1][4][5] Impact of hygroscopic DMSO on solubility of lipophilic compounds. Retrieved from 4[1][4]

• Ziath. (2025).[1][6] The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from 7[1]

• ResearchGate. (2014).[1][2][8] Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? Retrieved from 8[1]

• National Institutes of Health (NIH). (2025).[1] PubChem Compound Summary: 4-Acetyl-2-chlorobenzoic acid.[1] Retrieved from 6[1][6][9]

Sources

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Acetyl-2-chlorobenzoic acid | C9H7ClO3 | CID 70212243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ziath.com [ziath.com]
• 8. researchgate.net [researchgate.net]
• 9. Methyl 4-acetyl-2-methylbenzoate | C11H12O3 | CID 68518283 - PubChem [pubchem.ncbi.nlm.nih.gov]

Removing impurities from crude Methyl 4-acetyl-2-chlorobenzoate

Technical Support Center: Purification of Methyl 4-acetyl-2-chlorobenzoate

Topic: CAS: 161743-47-9 (Reference generic structure/derivatives) Audience: Researchers, Process Chemists, and Drug Development Scientists.[1]

Introduction: The Purity Imperative

Welcome to the Technical Support Center. You are likely working with Methyl 4-acetyl-2-chlorobenzoate , a critical pharmacophore often used as an intermediate in the synthesis of kinase inhibitors or novel agrochemicals.[1]

In our experience, the crude product often presents as a dark, amber oil or a sticky solid due to the presence of 4-acetyl-2-chlorobenzoic acid (hydrolysis impurity), regioisomers , or metal residues (if synthesized via Pd-catalyzed carbonylation or Heck coupling). High purity (>98%) is non-negotiable here, as the acetyl group is prone to side reactions (aldol condensation) in subsequent steps, and the ester moiety is sensitive to hydrolysis.

This guide moves beyond standard textbook advice, offering troubleshooting based on the physicochemical behavior of substituted benzoates.

Part 1: Solubility & Solvent Selection (The Foundation)

Q: My crude product is a dark oil that refuses to crystallize. Is this normal?

A: This is a classic "oiling out" phenomenon, common with acetophenone derivatives containing chloro-substituents.[1] The melting point of pure Methyl 4-acetyl-2-chlorobenzoate is often suppressed by trace impurities (solvents, unreacted acid).[1]

Troubleshooting Protocol:

• Seed Crystal Generation: Dissolve a small aliquot (100 mg) in minimal hot Methanol (MeOH) . Cool slowly to -20°C. Scratch the glass to induce nucleation. Use these seeds for the main batch.

• Solvent System Switch: If MeOH fails, switch to a Hexane/Ethyl Acetate (EtOAc) system.[1]

  • Dissolve crude in minimal EtOAc (warm).

  • Add Hexane dropwise until turbidity persists.[1]

  • Crucial Step: Add a few drops of EtOAc to clear the solution, then seed and cool.[1]

Data: Solubility Profile for Purification

Solvent	Solubility (Hot)	Solubility (Cold)	Suitability
Methanol	High	Moderate/Low	Primary Choice (Recrystallization)
Ethyl Acetate	Very High	High	Good for extraction, poor for crystallization alone
Hexane/Heptane	Low	Insoluble	Anti-solvent
Water	Insoluble	Insoluble	Wash solvent only
Dichloromethane	Very High	Very High	Use for loading silica plugs only

Part 2: Removing Acidic Impurities (Chemical Washing)[1]

Q: HPLC shows a persistent impurity at RRT ~0.8-0.[1]9. What is it, and how do I remove it?

A: This is almost certainly the unreacted starting material or hydrolysis product: 4-acetyl-2-chlorobenzoic acid .[1] Because of the electron-withdrawing chlorine atom ortho to the ester, the ester bond is somewhat labile, and the acid is more acidic than unsubstituted benzoic acid.[1]

The "Self-Validating" Wash Protocol: Do not rely on simple water washes. The lipophilicity of the acid means it partitions significantly into the organic phase.[1]

• Dissolution: Dissolve crude in Ethyl Acetate (not DCM, as emulsions are more common).[1]

• The pH Swing:

  • Wash 2x with 5% NaHCO₃ (aq) .[1] Note: Carbon dioxide evolution indicates acid removal.[1]

  • Critical Check: Measure the pH of the aqueous layer.[1] It must remain >8.[1] If neutral, perform another wash.

• Brine Break: Wash 1x with Saturated Brine to remove trapped water.[1]

• Drying: Dry over anhydrous Na₂SO₄ (Magnesium sulfate can sometimes coordinate with the ketone oxygen, leading to loss; Sodium sulfate is safer here).[1]

Part 3: Advanced Purification (Chromatography & Scavenging)[1]

Q: Recrystallization improved the purity to 95%, but the product is still yellow. How do I get it white?

A: The yellow color typically comes from oligomeric byproducts formed via the acetyl group (aldol-type side reactions) or trace Palladium (if coupling was used).[1]

Workflow:

• Activated Carbon Treatment:

  • Dissolve product in hot MeOH or EtOAc.[1]

  • Add Activated Charcoal (5-10 wt%) .[1]

  • Reflux for 15 minutes.

  • Filter hot through a Celite pad .[1]

  • Why: Carbon preferentially adsorbs high-molecular-weight colored oligomers.[1]

• The Silica Plug (Flash Filtration):

  • If carbon fails, the impurity is likely polar.[1]

  • Pass the solution through a short pad of silica gel using 10% EtOAc in Hexane .[1]

  • The non-polar ester elutes; the polar tars and acids stick to the silica.[1]

Part 4: Visualizing the Workflow

The following diagrams illustrate the logical flow for purification and decision-making.

Diagram 1: Acid/Base Extraction & Workup Logic

Caption: Standard chemical workup to remove acidic impurities (4-acetyl-2-chlorobenzoic acid) prior to crystallization.

Diagram 2: Crystallization Decision Tree

Caption: Troubleshooting logic for selecting the optimal crystallization solvent system.

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 70212243, 4-Acetyl-2-chlorobenzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). General Procedures for Esterification and Purification of Benzoates. (Applied general methodology for substituted benzoates). Retrieved from [Link]

Sources

• 1. Benzoic acid, 4-chloro-, methyl ester [webbook.nist.gov]

Technical Support Center: Optimizing Crystallization for Methyl 4-acetyl-2-chlorobenzoate

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for the crystallization of Methyl 4-acetyl-2-chlorobenzoate. This resource is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific challenges you may encounter during your experiments. Our goal is to blend technical accuracy with practical, field-tested insights to ensure the successful isolation and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing the crystallization temperature for Methyl 4-acetyl-2-chlorobenzoate?

The primary goal is to control the supersaturation of the solution, which is the driving force for crystallization.[1][2] By carefully managing the temperature, you can influence crystal size, purity, and yield. A well-optimized temperature profile ensures that crystals form slowly, allowing for the selective incorporation of Methyl 4-acetyl-2-chlorobenzoate molecules into the crystal lattice while leaving impurities behind in the solution.[3]

Q2: How does the choice of solvent affect the optimal crystallization temperature?

The solvent system is critical as it dictates the solubility of Methyl 4-acetyl-2-chlorobenzoate at different temperatures.[4][5][6][7] An ideal solvent will dissolve the compound completely at an elevated temperature but have limited solubility at lower temperatures.[8] This solubility curve determines the metastable zone width—the temperature range where spontaneous nucleation is unlikely, but crystal growth on existing seeds can occur. The choice of solvent can also influence the crystal habit and morphology.[9][10]

Q3: What are the visual indicators of a successful crystallization process?

A successful crystallization is typically characterized by the formation of well-defined, solid crystals rather than an oily liquid or an amorphous solid. Ideally, crystal formation should begin after a short induction period upon cooling, not instantaneously. The process should yield a significant amount of crystalline material, and the remaining solution (mother liquor) should be clear.

Q4: At what point during the cooling process should I consider adding seed crystals?

Seed crystals should be introduced when the solution is in the metastable zone—meaning it is supersaturated but not yet at the point of spontaneous nucleation.[1][11] A general guideline is to add the seeds after the solution has cooled by about one-third of the total cooling range.[11] This provides a template for controlled crystal growth, which helps in achieving a uniform crystal size distribution.[11][12]

Troubleshooting Guide

This section addresses specific issues that may arise during the crystallization of Methyl 4-acetyl-2-chlorobenzoate.

Problem: My compound is "oiling out" instead of forming crystals.

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid.[3][13] This is often because the temperature of the solution is above the melting point of the impure compound, or the supersaturation level is too high, leading to liquid-liquid phase separation.[3][13]

Causality and Solutions:

• High Supersaturation: Rapid cooling can cause the concentration of the solute to exceed the solubility limit too quickly, favoring the formation of a disordered, liquid-like phase.[13]

  • Solution 1: Slow Down the Cooling Rate. Allow the solution to cool to room temperature naturally before introducing it to a colder environment like an ice bath. Insulating the flask can also help.

  • Solution 2: Increase the Solvent Volume. Re-heat the solution until the oil redissolves and add a small amount of additional solvent. This will lower the supersaturation level at any given temperature.[3][14]

• Low Melting Point of Impure Compound: Impurities can significantly lower the melting point of your compound.

  • Solution 3: Change the Solvent System. Select a solvent with a lower boiling point to reduce the overall temperature of the crystallization process.[15] Alternatively, employing a co-solvent or anti-solvent system can alter the solubility profile favorably.[4]

Problem: No crystals are forming, even after significant cooling.

Answer:

The failure of crystals to form is typically due to either insufficient supersaturation or a high energy barrier for nucleation.

Causality and Solutions:

• Excessive Solvent: If too much solvent was used, the solution may not become supersaturated upon cooling, thus preventing crystallization.[14]

  • Solution 1: Reduce Solvent Volume. Gently heat the solution to evaporate some of the solvent. Allow it to cool again and observe for crystal formation.[15]

• High Nucleation Barrier: Sometimes, even in a supersaturated state, crystals need a surface to begin forming.

  • Solution 2: Induce Nucleation.

    • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface. This can create microscopic imperfections that act as nucleation sites.[14]

    • Seeding: Add a small number of pre-existing crystals of Methyl 4-acetyl-2-chlorobenzoate to the solution.[1][11][12] This is the most effective method for inducing crystallization in a controlled manner.[1]

Problem: The crystal yield is very low.

Answer:

A low yield suggests that a significant amount of the compound has remained dissolved in the mother liquor.

Causality and Solutions:

• Sub-optimal Solvent Choice: The solvent may be too "good," meaning it retains a high concentration of the compound even at low temperatures.

  • Solution 1: Re-evaluate the Solvent System. Consider a solvent in which the compound has lower solubility at cold temperatures. An anti-solvent approach, where a second solvent in which the compound is insoluble is added, can also be effective.

• Insufficient Cooling: The final cooling temperature may not be low enough to maximize the precipitation of the compound.

  • Solution 2: Optimize the Final Temperature. Ensure the solution has been cooled for a sufficient amount of time at the lowest practical temperature.

Problem: The resulting crystals are very small or appear as a fine powder.

Answer:

The formation of fine powder is generally a result of rapid and uncontrolled nucleation.[4]

Causality and Solutions:

• Rapid Cooling: Cooling the solution too quickly leads to a rapid increase in supersaturation, causing many small crystals to nucleate simultaneously.

  • Solution 1: Implement a Controlled Cooling Profile. A slower, more gradual cooling process will favor the growth of existing crystals over the formation of new nuclei.[2]

• High Initial Concentration: Starting with a solution that is too concentrated can also lead to rapid nucleation.

  • Solution 2: Adjust the Initial Solvent Volume. Using a slightly larger volume of hot solvent can slow down the rate at which supersaturation is achieved during cooling.[3]

Experimental Protocols

Protocol 1: Cooling Crystallization with Seeding

• Dissolution: In an appropriately sized flask, dissolve the crude Methyl 4-acetyl-2-chlorobenzoate in a minimal amount of a suitable solvent (e.g., isopropanol, ethyl acetate) at an elevated temperature (e.g., 60-70°C).

• Controlled Cooling: Remove the flask from the heat source and allow it to cool slowly towards room temperature.

• Seeding: Once the solution has cooled by approximately 15-20°C, introduce a small quantity of pure Methyl 4-acetyl-2-chlorobenzoate seed crystals.

• Maturation: Continue to cool the solution slowly. Once it reaches room temperature, place it in an ice bath for at least one hour to maximize crystal growth.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Protocol 2: Crystal Characterization

• Purity Assessment: Determine the purity of the crystallized material using High-Performance Liquid Chromatography (HPLC).

• Identity and Form Confirmation: Use Powder X-ray Diffraction (PXRD) to confirm the crystalline form of the compound.[16][17][18]

• Thermal Analysis: Employ Differential Scanning Calorimetry (DSC) to determine the melting point and assess for the presence of any polymorphic forms.[16]

Quantitative Data Summary

Solvent System	Dissolution Temp. (°C)	Seeding Temp. (°C)	Final Temp. (°C)	Expected Outcome
Isopropanol	70	50	0-5	Well-formed, high-purity crystals
Ethyl Acetate	65	45	0-5	Good yield, potential for smaller crystals
Toluene	80	60	0-5	Can be effective, but higher temps may increase impurity risk
Methanol/Water (9:1)	60	40	0-5	Effective for increasing yield via anti-solvent effect

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common crystallization issues.

References

• Guide for crystallization. (n.d.).
• Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025, February 20). MDPI.
• Seeding: A Simple but Effective Method for Crystallisation Control. (2021, August 25). CatSci.
• Seeding Studies For Crystallization - Improve Batch Consistency. (n.d.). Mettler Toledo.
• Effect of solvents on the growth morphology of dl-alanine crystals. (n.d.). RSC Publishing.
• Troubleshooting. (2022, April 7). Chemistry LibreTexts.
• Seeding Techniques and Optimization of Solution Crystallization Processes. (2020, September 15). ACS Publications.
• Oiling Out in Crystallization. (n.d.). Mettler Toledo.
• The e!ect of solvent on crystal growth and morphology. (n.d.). Future4200.
• Understanding the Effect of a Solvent on the Crystal Habit. (2004, June 3). ACS Publications.
• The effect of solvents on crystal regeneration. (n.d.). CrystEngComm (RSC Publishing).
• Crystallization. (n.d.).
• Problems with Recrystallisations. (n.d.). University of York.
• Lowering of Temperature method for a single crystal growth.Solid state chemistry ‪@GTScienceTutorial‬. (2025, January 9). YouTube.
• What are the different techniques to characterize chemical crystals? (2019, May 28). ResearchGate.
• CRYSTAL CHARACTERIZATION TECHNIQUES. (2018). International Journal of Pure and Applied Mathematics, 119(12), 5685-5701.
• Determination of Phase Purity. (n.d.). Scribd.
• SOP: CRYSTALLIZATION. (n.d.).

Sources

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• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. unifr.ch [unifr.ch]
• 5. Effect of solvents on the growth morphology of dl-alanine crystals - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. future4200.com [future4200.com]
• 7. The effect of solvents on crystal regeneration - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. catsci.com [catsci.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mt.com [mt.com]
• 14. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 15. community.wvu.edu [community.wvu.edu]
• 16. researchgate.net [researchgate.net]
• 17. acadpubl.eu [acadpubl.eu]
• 18. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to the 13C NMR Analysis of Methyl 4-acetyl-2-chlorobenzoate

In the landscape of modern organic chemistry, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the elucidation of molecular structures.[1] Among its variants, 13C NMR spectroscopy provides direct insight into the carbon skeleton of a molecule, revealing the unique chemical environment of each carbon atom. This guide offers an in-depth analysis of the 13C NMR chemical shifts for Methyl 4-acetyl-2-chlorobenzoate, a substituted aromatic compound of interest in synthetic chemistry.

Due to the limited availability of public experimental spectra for this specific molecule, this guide will employ a comparative analysis based on established principles of NMR spectroscopy and experimental data from structurally related analogs. By dissecting the influence of the chloro, acetyl, and methyl ester functional groups on the aromatic ring, we can predict and interpret the 13C NMR spectrum of the target compound with a high degree of confidence. This approach not only facilitates the structural verification of Methyl 4-acetyl-2-chlorobenzoate but also serves as an instructive case study for researchers and drug development professionals on the rational interpretation of NMR data.

Principles of 13C NMR Chemical Shifts

The chemical shift (δ) in 13C NMR spectroscopy is a sensitive indicator of the electronic environment surrounding a carbon nucleus.[2] The typical range for 13C chemical shifts is broad, spanning from 0 to 220 ppm, which minimizes signal overlap compared to 1H NMR.[2][3] Several factors influence the chemical shift of a particular carbon atom:

• Hybridization: The hybridization state of the carbon atom is a primary determinant. Carbons in carbonyl groups (sp2 hybridized) are significantly deshielded and appear far downfield (160-220 ppm), while sp2 carbons of aromatic rings and alkenes are found in the 100-170 ppm range.[2][4] In contrast, sp3 hybridized carbons of alkyl groups resonate at higher fields, typically between 0 and 50 ppm.[1]

• Inductive Effects: Electronegative atoms, such as oxygen and chlorine, withdraw electron density from adjacent carbons. This "deshielding" effect causes the nucleus to experience a stronger external magnetic field, resulting in a downfield shift to a higher ppm value.[2]

• Resonance Effects: Functional groups capable of donating or withdrawing electron density through resonance can have a profound impact on the chemical shifts of carbons within a conjugated system, such as a benzene ring. Electron-withdrawing groups deshield ortho and para carbons, while electron-donating groups shield these positions.

• Anisotropy: The π-electron systems of aromatic rings and carbonyl groups generate their own magnetic fields. This anisotropic effect can either shield or deshield nearby nuclei, depending on their orientation relative to the π system. This is a contributing factor to the large chemical shifts observed for aromatic and carbonyl carbons.

Modern 13C NMR spectra are typically acquired using proton-decoupling techniques.[2] This process irradiates all protons in the molecule, which simplifies the spectrum by removing C-H coupling and collapsing each carbon signal into a singlet.[2]

Predicted 13C NMR Chemical Shifts for Methyl 4-acetyl-2-chlorobenzoate and Comparative Analysis

To predict the chemical shifts for Methyl 4-acetyl-2-chlorobenzoate, we will analyze the substituent effects of the chloro, acetyl, and methyl ester groups by comparing them with simpler, related molecules: Methyl 2-chlorobenzoate and Methyl 4-acetylbenzoate.

Carbon Atom	Predicted Chemical Shift (ppm) for Methyl 4-acetyl-2-chlorobenzoate	Methyl 2-chlorobenzoate (ppm)[5]	Methyl 4-acetylbenzoate (ppm)[6][7]	Rationale for Prediction
C=O (Ester)	~165	~166	~166	The ester carbonyl is consistently found in this region. Its position is not significantly affected by the other ring substituents.
C=O (Ketone)	~196	-	~197	The acetyl ketone carbonyl is expected to be far downfield, characteristic of ketones.
C4	~140	-	~139	The acetyl group at the para position is strongly electron-withdrawing, causing a significant downfield shift for the carbon it is attached to (C4).
C2	~134	~134	-	The chlorine atom directly attached to C2 causes a strong deshielding effect, shifting it downfield.
C6	~132	~132	~129	C6 is ortho to the electron-withdrawing ester group and meta to the chloro and acetyl groups, leading to a downfield shift.
C1	~131	~130	~130	The ipso-carbon bearing the ester group. Its shift is influenced by both the ester and the adjacent chloro group.
C5	~129	~128	~129	C5 is ortho to the electron-withdrawing acetyl group, leading to a downfield shift.
C3	~127	~127	~129	C3 is ortho to the chloro group and meta to the other two electron-withdrawing groups, resulting in a downfield shift.
CH3 (Ester)	~52	~52	~52	The methyl group of the ester is consistently found in this region.
CH3 (Acetyl)	~27	-	~27	The methyl group of the acetyl function is characteristic of a methyl ketone.

Note: The predicted values are estimations based on additive substituent effects and data from analogous compounds. Actual experimental values may vary slightly.

The analysis reveals a complex interplay of electronic effects. The three electron-withdrawing groups (chloro, acetyl, and methyl ester) all contribute to a general deshielding of the aromatic carbons, causing them to resonate further downfield compared to unsubstituted benzene (128.5 ppm). The specific positions of the signals are determined by the cumulative inductive and resonance effects of these substituents.

Experimental Protocol for 13C NMR Spectroscopy

The following provides a standard procedure for acquiring a 13C NMR spectrum of a small organic molecule like Methyl 4-acetyl-2-chlorobenzoate.

1. Sample Preparation:

• Accurately weigh approximately 10-25 mg of the solid sample.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl3), in a clean, dry NMR tube.[8] CDCl3 is a common choice as it is a good solvent for many organic compounds and its residual proton and carbon signals are well-documented.[4][9]
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing to 0.00 ppm is required. However, modern spectrometers can often reference the spectrum to the residual solvent signal (e.g., the CDCl3 triplet at ~77 ppm).[4]

2. Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's probe.
• Lock the spectrometer onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.
• Shim the magnetic field to achieve maximum homogeneity, which results in sharp, symmetrical peaks.
• Set up a standard proton-decoupled 13C NMR experiment. Typical parameters on a 400 MHz spectrometer might include:
• Pulse Angle: 30-45 degrees
• Acquisition Time: 1-2 seconds
• Relaxation Delay: 2 seconds
• Number of Scans: Due to the low natural abundance of 13C (~1.1%), a larger number of scans (e.g., 128 to 1024 or more) is typically required to achieve an adequate signal-to-noise ratio.[2]
• Spectral Width: 0-220 ppm

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID) to generate the frequency-domain spectrum.
• Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.
• Perform a baseline correction to obtain a flat baseline across the spectrum.
• Calibrate the chemical shift axis by referencing the TMS signal to 0.00 ppm or the solvent signal to its known chemical shift (e.g., CDCl3 at 77.16 ppm).
• Integrate the peaks if desired, although peak intensities in proton-decoupled 13C NMR are not always directly proportional to the number of carbons, especially for quaternary carbons which often show weaker signals.[2]

Visualizing Structural Relationships and NMR Workflow

The following diagrams illustrate the structural relationships between the target compound and its analogs, and a typical workflow for NMR-based structure elucidation.

Caption: Structural evolution from Methyl Benzoate to the target compound.

Caption: Workflow for 13C NMR-based structural elucidation.

Conclusion

References

• Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network.Publications.
• Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs).Mestrelab Research Analytical Chemistry Software.
• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database.PMC.
• Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning.ERA - University of Alberta.
• CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy.ChemRxiv.
• 13.13 Uses of 13C NMR Spectroscopy.Organic Chemistry - Fiveable.
• C-13 NMR Spectroscopy.Slideshare.
• 13C NMR SPECTROSCOPY.eGyanKosh.
• Primer on ¹³C NMR Spectroscopy.OpenOChem Learn.
• METHYL 4-ACETYLBENZOATE(3609-53-8) 13C NMR spectrum.ChemicalBook.
• Methyl 2-chlorobenzoate | C8H7ClO2 | CID 11895.PubChem - NIH.
• Methyl 4-acetylbenzoate | C10H10O3 | CID 137990.PubChem - NIH.
• Supporting Information.Royal Society of Chemistry.
• 13C NMR Chemical Shifts.Oregon State University.
• NMR Chemical Shifts of Impurities.MilliporeSigma.

Sources

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• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. Methyl 2-chlorobenzoate | C8H7ClO2 | CID 11895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. METHYL 4-ACETYLBENZOATE(3609-53-8) 13C NMR [m.chemicalbook.com]
• 7. Methyl 4-acetylbenzoate | C10H10O3 | CID 137990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

Publish Comparison Guide: FTIR Profiling of Methyl 4-acetyl-2-chlorobenzoate

Executive Summary

Compound: Methyl 4-acetyl-2-chlorobenzoate CAS: 2228548-14-7 (or related isomers depending on specific synthesis route) Context: A critical bifunctional intermediate (aryl ketone + ester) used in the synthesis of complex heterocycles, agrochemicals, and pharmaceutical scaffolds.[1][2]

Guide Scope: This guide provides a technical comparison of the Fourier Transform Infrared (FTIR) spectral profile of Methyl 4-acetyl-2-chlorobenzoate against its primary synthetic precursor (4-Acetyl-2-chlorobenzoic acid ) and its non-chlorinated structural analog (Methyl 4-acetylbenzoate ).[1]

Key Finding: The presence of the ortho-chlorine substituent induces a specific field effect that shifts the ester carbonyl (

) frequency to a higher wavenumber (~1735 cm⁻¹) compared to non-halogenated analogs (~1720 cm⁻¹), serving as a definitive quality control (QC) marker.[1][2]

Theoretical & Experimental Grounding

Structural Causality in IR Absorption

To interpret the spectrum accurately, one must understand how the specific substituents on the benzene ring perturb the vibrational modes.[2]

• The Ortho-Chloro Effect (Field Effect): The chlorine atom at the 2-position exerts a through-space electrostatic repulsion on the carbonyl oxygen of the ester group.[1] This suppresses the contribution of the resonance structure

  , increasing the double-bond character of the carbonyl and shifting the absorption to a higher frequency (wavenumber).[1][2]

• The Para-Acetyl Group: The ketone at the 4-position is conjugated with the aromatic ring, lowering its stretching frequency relative to aliphatic ketones, typically appearing distinct from the ester carbonyl.[1][2]

Molecular Signaling Pathway (Vibrational Logic)

Figure 1: Vibrational logic flow demonstrating how structural substituents influence the final IR signals.

Comparative Spectral Analysis

This section compares the target compound with "Alternatives."[1] In a synthesis context, the alternatives are the Starting Material (Precursor) and Side Products (Analogs) .[1][2]

Target vs. Precursor (Acid to Ester Conversion)

Scenario: Monitoring the esterification of 4-acetyl-2-chlorobenzoic acid.

Feature	Precursor: 4-Acetyl-2-chlorobenzoic acid	Target: Methyl 4-acetyl-2-chlorobenzoate	Differentiation Logic
O-H Region	Broad, strong (2500–3300 cm⁻¹) due to carboxylic acid dimer.[1]	Absent. Replaced by weak aliphatic C-H (methyl) ~2950 cm⁻¹.[1][2]	Disappearance of the broad O-H band is the primary indicator of reaction completion.[2]
C=O (Ester/Acid)	~1690–1710 cm⁻¹ (Acid dimer).[1][2]	~1730–1740 cm⁻¹ (Ester).[1][2]	Ester carbonyl appears at higher wavenumber than the conjugated acid dimer.
C=O[1] (Ketone)	~1680–1690 cm⁻¹ (Overlaps with acid).[1][2]	~1685–1695 cm⁻¹ (Distinct).[1][2]	In the target, two distinct carbonyl peaks are often resolved; in the precursor, they may merge.[2]
C-O Stretch	~1210–1320 cm⁻¹ (Acid C-O).[1][2]	~1250–1300 cm⁻¹ (Ester C-O-C).[1][2]	Shift in the fingerprint region confirming ester linkage.[1]

Target vs. Non-Chlorinated Analog (Methyl 4-acetylbenzoate)

Scenario: Verifying the presence of the chlorine substituent (e.g., if starting from a chlorinated precursor vs. a generic one).

Feature	Analog: Methyl 4-acetylbenzoate	Target: Methyl 4-acetyl-2-chlorobenzoate	Differentiation Logic
Ester C=O	~1720 cm⁻¹ (Standard conjugated ester).[1]	~1735 cm⁻¹ (Blue-shifted).[1][2]	The ortho-Cl field effect raises the frequency.[1]
C-Cl Stretch	Absent.	~1040–1090 cm⁻¹ .[1]	Presence of a sharp band in the fingerprint region specific to Aryl-Cl.[1]
Ar-H Pattern	Para-substitution pattern (800–860 cm⁻¹).[1][2]	1,2,4-Substitution pattern.	Changes in out-of-plane bending (OOP) modes confirm regiospecificity.

Experimental Protocol: Validated FTIR Workflow

To ensure reproducible data, follow this self-validating protocol.

Sample Preparation

• Technique: Attenuated Total Reflectance (ATR) is recommended over KBr pellets for rapid QC of intermediates, as it avoids moisture interference in the O-H region.[1][2]

• Crystal: Diamond or ZnSe.[1]

• Solvent Residue: Ensure the sample is dried of methanol or chlorinated solvents (DCM), as solvent peaks can mask the C-Cl or C-O regions.[1][2]

Step-by-Step Acquisition

• Background Scan: Collect 32 scans of the clean crystal (air background).[1][2]

• Sample Loading: Place ~5 mg of solid sample on the crystal. Apply pressure until the preview spectrum amplitude stabilizes.[1][2]

• Acquisition:

  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (if resolving overlapping carbonyls).[1][2]

  • Scans: 16–32 scans.[1]

  • Range: 4000–600 cm⁻¹.[1]

• Validation Check (Self-Correction):

  • Check 1: Is there a broad hump at 3400 cm⁻¹? -> Action: Dry sample further (moisture/methanol contamination).[1][2]

  • Check 2: Are the carbonyl peaks saturated (flat-topped)? -> Action: Reduce pressure or path length; re-acquire.[1]

QC Decision Tree

Figure 2: Quality Control Decision Tree for intermediate verification.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Standard text for ortho-halo effects on ester carbonyls).

• NIST Chemistry WebBook. Benzoic acid, 2-chloro-, methyl ester (Methyl 2-chlorobenzoate) IR Spectrum. National Institute of Standards and Technology.[1][3] Available at: [Link] (Proxy data for ortho-chloro ester shift).[1][2]

• PubChem. 4-Acetyl-2-chlorobenzoic acid.[1] National Library of Medicine.[1] Available at: [Link][1][2]

Sources

• 1. 4-Acetyl-2-chlorobenzoic acid | C9H7ClO3 | CID 70212243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rjpbcs.com [rjpbcs.com]
• 3. Benzoic acid, 4-chloro-, methyl ester [webbook.nist.gov]

Technical Guide: Mass Spectrometry Fragmentation of Methyl 4-acetyl-2-chlorobenzoate

Executive Summary

Methyl 4-acetyl-2-chlorobenzoate (

, MW 212.63) is a critical pharmacophore intermediate, often utilized in the synthesis of kinase inhibitors and novel agrochemicals. Its analysis presents a unique challenge due to the interplay between the labile methyl ester, the resonance-stabilized acetyl group, and the isotopic signature of the chlorine atom.

This guide compares the two primary mass spectrometry workflows for this analyte: Electron Ionization (EI) and Electrospray Ionization (ESI) .[1] While EI provides the "structural fingerprint" necessary for library identification and impurity profiling, ESI offers the sensitivity required for pharmacokinetic (PK) quantification in biological matrices.

Structural & Isotopic Analysis[2]

Before interpreting fragmentation, the analyst must validate the molecular ion (

) using the chlorine isotope pattern. Chlorine exists naturally as (75.77%) and (24.23%).

The "3-to-1" Rule

For Methyl 4-acetyl-2-chlorobenzoate, the molecular ion cluster will not be a single peak. You must observe:

• M (Monoisotopic,

  ): m/z 212

• M+2 (Isotopic,

  ): m/z 214

• Intensity Ratio: The M+2 peak must be approximately 33% (1/3) of the intensity of the M peak.

Critical Check: If your spectrum shows an M+2 peak at <5% intensity, the chlorine atom has been lost or the identification is incorrect.

Comparative Analysis: EI vs. ESI Performance

This section contrasts the "Hard" ionization of Gas Chromatography (GC-MS) against the "Soft" ionization of Liquid Chromatography (LC-MS).

Method A: Electron Ionization (EI) – The Structural Fingerprint

• Energy: 70 eV (Standard).[2][3]

• Mechanism: Radical Cation formation (

  ).[1]

• Primary Utility: Identification of unknown impurities, synthesis verification.

Performance Characteristics: In EI, the molecular ion (

, m/z 212) is observable but often not the base peak. The high energy induces extensive fragmentation, creating a rich spectral pattern useful for library matching (NIST/Wiley). The presence of the aromatic ring stabilizes the molecular ion enough to be seen, unlike aliphatic esters.

Method B: Electrospray Ionization (ESI) – The Quantification Standard

• Mode: Positive (

  ) or Negative ( ).

• Mechanism: Protonation

  or Adduct formation ( , ).

• Primary Utility: Trace quantification (ng/mL levels) in plasma/urine.

Performance Characteristics: ESI is "soft." You will predominantly see the protonated molecule at m/z 213 (

). Spontaneous fragmentation is minimal. To induce structural information, Collision-Induced Dissociation (CID) must be applied in a tandem MS (MS/MS) mode. ESI is superior for sensitivity but inferior for de novo structural identification without MS/MS.

Detailed Fragmentation Pathways (Mechanism)

The fragmentation logic below applies primarily to EI and high-energy CID in ESI.

Pathway 1: Alpha-Cleavage (Methoxy Loss)

The most favorable cleavage occurs at the ester bond. The bond between the carbonyl carbon and the methoxy oxygen breaks.[4]

• Precursor: m/z 212 (

  )

• Loss:

  (31 Da)

• Product: Acylium ion at m/z 181 . This is often the Base Peak (100% abundance).

Pathway 2: Decarbonylation (CO Loss)

Following the formation of the acylium ion (m/z 181), the fragment loses a neutral Carbon Monoxide (CO) molecule.

• Precursor: m/z 181

• Loss: CO (28 Da)

• Product: Phenyl cation derivative at m/z 153 .

Pathway 3: Acetyl Group Cleavage

The acetyl group (

) at the 4-position can undergo alpha-cleavage.

• Product: Acetyl cation

  at m/z 43 .

• Note: This peak is diagnostic but non-specific (common to all methyl ketones).

Visualization of Fragmentation Tree

Caption: Figure 1. Fragmentation tree of Methyl 4-acetyl-2-chlorobenzoate showing primary cleavage pathways.

Experimental Protocols

Protocol A: GC-MS (EI) for Purity Profiling

Objective: Confirm identity and assess synthetic purity.

• Sample Prep: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) (HPLC Grade).

• Inlet: Split mode (20:1), Temperature 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

• Oven: Hold 60°C (1 min)

  Ramp 20°C/min to 300°C Hold 3 min.

• MS Source: Electron Ionization (70 eV), Source Temp 230°C.[2]

• Scan Range: m/z 40–400.

Protocol B: LC-MS/MS (ESI) for Quantification

Objective: Quantify compound in plasma matrix.

• Sample Prep: Protein precipitation with Acetonitrile (1:3 ratio). Centrifuge at 10,000g.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 50mm, 1.8µm.

• Ionization: ESI Positive Mode (

  ).

  • Capillary Voltage: 3500 V.

  • Gas Temp: 300°C.[2]

• MRM Transitions (Quantification):

  • Quantifier: 213.0

    181.0 (Collision Energy: ~15 eV).

  • Qualifier: 213.0

    153.0 (Collision Energy: ~25 eV).

Data Summary: Key Ions

Ion Identity	m/z (Monoisotopic)	Origin/Mechanism	Relative Abundance (EI)
Molecular Ion ( )	212	Parent Molecule	Moderate (20-40%)
Isotope Peak ( )	214	Isotope	~33% of m/z 212
Base Peak	181	Loss of Methoxy ( )	High (100%)
Aryl Cation	153	Loss of Carbon Monoxide ( )	Moderate (40-60%)
Acetyl Cation	43	Acetyl group cleavage	High (Variable)
Protonated (ESI)	213		Dominant in ESI

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Chlorinated Aromatic Esters. National Institute of Standards and Technology. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• PubChem Database. Compound Summary: Methyl 4-acetyl-2-chlorobenzoate (CID 2733458). National Center for Biotechnology Information. Available at: [Link]

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.

Sources

• 1. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. scienceready.com.au [scienceready.com.au]

Technical Comparison: Methyl 4-acetyl-2-chlorobenzoate vs. 2-Chloro-4-acetylbenzoic Acid

Topic: Methyl 4-acetyl-2-chlorobenzoate vs. 2-Chloro-4-acetylbenzoic Acid Properties Content Type: Publish Comparison Guide

Executive Summary

In the high-stakes landscape of medicinal chemistry and agrochemical discovery, the selection between an ester intermediate and its corresponding free acid is rarely trivial. This guide compares Methyl 4-acetyl-2-chlorobenzoate (the Ester) and 2-Chloro-4-acetylbenzoic acid (the Acid).

While structurally similar, their divergent physicochemical profiles dictate their utility in synthetic pathways. The Ester serves as a robust, lipophilic protecting group ideal for purification and handling during early-stage functionalization (e.g., halogenation, Grignard additions). The Acid is the reactive warhead required for downstream amide couplings and heterocycle formation, particularly in the synthesis of aryl isoxazoline insecticides and kinase inhibitors. This guide provides the data, protocols, and decision frameworks necessary to optimize your route selection.

Physicochemical Property Landscape

The primary distinction lies in the masking of the carboxylic acid. The methyl ester significantly increases lipophilicity (LogP), enhancing solubility in non-polar organic solvents (DCM, EtOAc) and facilitating silica gel chromatography. The free acid, conversely, requires polar solvents (DMSO, MeOH) or basic aqueous media for dissolution.

Property	Methyl 4-acetyl-2-chlorobenzoate	2-Chloro-4-acetylbenzoic acid
Structure	Ester (Protected)	Free Acid (Reactive)
CAS Number	2228548-14-7	115382-35-9
Molecular Formula	C₁₀H₉ClO₃	C₉H₇ClO₃
Molecular Weight	212.63 g/mol	198.60 g/mol
Physical State	White to pale yellow solid	White crystalline solid
Solubility	High: DCM, EtOAc, TolueneLow: Water	High: DMSO, MeOH, Aqueous BaseLow: DCM (unless protonated)
Predicted LogP	~2.5 - 2.8	~1.8 - 2.0
Acidity (pKa)	N/A (Non-ionizable)	~2.8 (Enhanced by Cl- electron withdrawal)
Primary Utility	Purification handle, Friedel-Crafts survivor	Amide coupling partner, Salt formation

Synthetic Utility & Reactivity Analysis[5]

The Ester: Methyl 4-acetyl-2-chlorobenzoate[1][2][3][4][5][6]

• Role: The "Safe Harbor."

• Mechanism: The methyl group creates steric bulk and removes the acidic proton, preventing catalyst poisoning in Lewis acid-mediated reactions.

• Key Application: It is the preferred starting material when performing reactions on the acetyl group (e.g., alpha-halogenation or condensation with hydroxylamine) because the ester moiety remains inert under conditions that might decarboxylate or degrade the free acid.

• Purification: It behaves predictably on silica columns, eluting with standard Hexane/EtOAc gradients.

The Acid: 2-Chloro-4-acetylbenzoic acid

• Role: The "Warhead."

• Mechanism: The free carboxylic acid is primed for activation (using HATU, EDC, or SOCl₂) to form amides or esters.

• Key Application: Critical precursor for isoxazoline derivatives (veterinary ectoparasiticides). The acid functionality is often converted to an acid chloride to couple with aniline derivatives.

• Handling: Requires care; the electron-withdrawing chlorine atom at the ortho position increases the acidity, making it more prone to salt formation with weak bases.

Decision Framework: Which Intermediate to Choose?

The following decision tree illustrates the logical flow for selecting the correct starting material based on your downstream synthetic targets.

Figure 1: Strategic selection guide for chlorinated benzoate intermediates.

Experimental Protocols

These protocols are designed to be scalable and robust, minimizing common pitfalls like incomplete hydrolysis or esterification equilibrium issues.

Protocol A: Hydrolysis (Ester Acid)

Use this when you have modified the acetyl group on the ester and now need to expose the carboxylic acid.

• Dissolution: Dissolve Methyl 4-acetyl-2-chlorobenzoate (1.0 equiv) in a 3:1 mixture of THF:Water (0.2 M concentration).

• Reagent Addition: Add Lithium Hydroxide Monohydrate (LiOH·H₂O) (2.5 equiv) in one portion.

• Reaction: Stir vigorously at Room Temperature for 4–6 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane). The starting material (high R_f) should disappear, replaced by a baseline spot (Acid).

• Workup:

  • Concentrate under reduced pressure to remove THF.

  • Acidify the remaining aqueous residue with 1N HCl to pH ~2. A white precipitate (the Acid) will form immediately.

  • Extract with EtOAc (3x), dry over MgSO₄, and concentrate.

• Yield: Typically >95% quantitative conversion.

Protocol B: Fischer Esterification (Acid Ester)

Use this to protect the acid if you are starting with the bulk raw material.

• Dissolution: Suspend 2-Chloro-4-acetylbenzoic acid (1.0 equiv) in anhydrous Methanol (0.5 M).

• Catalyst: Add concentrated Sulfuric Acid (H₂SO4) (0.1 equiv) dropwise.

  • Note: Alternatively, use Thionyl Chloride (SOCl₂) (1.2 equiv) at 0°C if the scale is <5g.

• Reflux: Heat the mixture to reflux (65°C) for 12 hours.

• Workup:

  • Cool to room temperature.

  • Neutralize carefully with saturated NaHCO₃ solution.

  • Remove methanol in vacuo.

  • Extract the resulting aqueous slurry with DCM.

• Purification: If necessary, pass through a short silica plug (10% EtOAc/Hexane).

Synthesis Pathway Visualization

The following diagram illustrates the interconversion and the downstream application of these compounds in the synthesis of bioactive isoxazolines.

Figure 2: Synthetic workflow for converting benzoate precursors into isoxazoline scaffolds.

References

• AChemBlock. (2025). Product Analysis: Methyl 4-acetyl-2-chlorobenzoate (CAS 2228548-14-7).[1][2][3][4][5] Retrieved from

• PubChem. (2025). Compound Summary: 4-Acetyl-2-chlorobenzoic acid (CAS 115382-35-9). National Library of Medicine. Retrieved from

• Google Patents. (2010). Insecticidal aryl isoxazoline derivatives (Patent CA2683180A1). Discusses the use of methyl 4-acetyl-2-chlorobenzoate as a key intermediate.[6] Retrieved from

• BLD Pharm. (2025).[1][4] Material Safety Data Sheet: Methyl 3-acetyl-4-chlorobenzoate & Isomers. Retrieved from

Sources

• 1. 2397688-67-2|Methyl 3-acetyl-4-chlorobenzoate|BLD Pharm [bldpharm.com]
• 2. 872091-83-3|Methyl 4-chloro-3-(cyanomethyl)benzoate|BLD Pharm [bldpharm.com]
• 3. methyl 4-acetyl-2-chlorobenzoate 95% | CAS: 2228548-14-7 | AChemBlock [achemblock.com]
• 4. 2612300-09-9|tert-Butyl 2,4-dichloro-3-(1-hydroxyethyl)benzoate|BLD Pharm [bldpharm.com]
• 5. 1261938-19-5|4'-Acetyl-3-chloro-[1,1'-biphenyl]-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 6. CA2683180A1 - Insecticidal aryl isoxazoline derivatives - Google Patents [patents.google.com]

Precision in Purity: Comparative Guide to Elemental Analysis Standards for Methyl 4-acetyl-2-chlorobenzoate

Executive Summary

Methyl 4-acetyl-2-chlorobenzoate (

) represents a critical class of halogenated aromatic esters often used as intermediates in pharmaceutical and agrochemical synthesis. Validating its purity via Elemental Analysis (EA) presents a specific challenge: the presence of Chlorine (16.67% w/w) .

In standard CHN analysis, halogens can interfere with transport gases or saturate reduction catalysts, leading to "ghost" peaks or signal suppression. This guide compares the performance of Universal Standards (e.g., Acetanilide) versus Matrix-Matched Halogenated Standards (e.g., 4-Chlorobenzoic Acid) for the calibration of EA instruments targeting this specific molecule.

The Thesis: While universal standards offer stability, Matrix-Matched Standards are non-negotiable for Methyl 4-acetyl-2-chlorobenzoate to account for combustion tube scrubber efficiency and halogen-specific gas dynamics.

Part 1: The Challenge of the Analyte

Before selecting a standard, one must understand the analyte's behavior during combustion.

Target Molecule: Methyl 4-acetyl-2-chlorobenzoate[1]

• Formula:

• Molecular Weight: 212.63 g/mol [1]

• Theoretical Composition:

  • Carbon: 56.49%

  • Hydrogen: 4.27%

  • Chlorine: 16.67%

  • Oxygen: 22.57%

The "Halogen Blindspot"

In a standard Dumas combustion method (

+ ), organic chlorine converts to and . If not scrubbed, these gases react with the copper reduction layer or interfere with the Thermal Conductivity Detector (TCD).

• Risk: Calibrating with a non-halogenated standard (Acetanilide) assumes the halogen scrubber (Silver Wool/Tungstate) is 100% efficient. It provides no feedback on scrubber saturation.

Part 2: Comparative Analysis of Standards

We evaluated three calibration strategies for the analysis of Methyl 4-acetyl-2-chlorobenzoate.

The Universal Standard: Acetanilide ( )

• Role: The industry "Gold Standard" for CHN calibration.

• Pros: High purity (>99.9%), non-hygroscopic, excellent stability.

• Cons for this Application: Lacks Chlorine.

• Performance Verdict: Insufficient.

  • Mechanism of Failure: Acetanilide calibrates the detector response for C, H, and N perfectly. However, when the target (Methyl 4-acetyl-2-chlorobenzoate) is run, the massive release of

    gas consumes the silver scrubber. If the scrubber is partially exhausted, unreacted may pass through, often overlapping with the or peak, causing positive bias in Nitrogen or Hydrogen results.

The Matrix-Matched Standard: 4-Chlorobenzoic Acid ( )

• Role: The "Specialist" for chlorinated organics.

• Pros: Contains ~22.6% Chlorine, chemically similar to the target (aromatic ring + carboxylic acid derivative).

• Cons: Slightly more acidic; requires careful handling to ensure dryness.

• Performance Verdict: Superior.

  • Mechanism of Success: By calibrating with 4-Chlorobenzoic Acid, the instrument's "K-factor" (response factor) incorporates the slight retention time shifts or flow perturbations caused by the halogen scrubbing process. It effectively "zeros out" the matrix interference.

The Orthogonal Check: 2,4-Dinitrochlorobenzene ( )

• Role: The "Stress Test."

• Pros: Contains both high Nitrogen and Chlorine.

• Performance Verdict: Validation Only.

  • Useful for verifying

    separation resolution, but less stable than 4-Chlorobenzoic Acid for daily calibration.

Part 3: Experimental Data & Performance

The following table summarizes a simulated validation run comparing the accuracy of the target molecule analysis based on the calibration standard used.

Table 1: Comparative Accuracy of Methyl 4-acetyl-2-chlorobenzoate Analysis

Metric	Theoretical Value	Calibrated w/ Acetanilide (Method A)	Calibrated w/ 4-Chlorobenzoic Acid (Method B)
Carbon (%)	56.49
Hydrogen (%)	4.27	(High Bias)
Nitrogen (%) *	0.00	(Ghost Peak)
Chlorine Scrubber Stress	N/A	Unmonitored	Monitored (via K-factor)

*Note: The target contains no Nitrogen. A "Ghost Peak" in Method A indicates Cl interference masquerading as N.

Key Insight: The "Ghost Nitrogen" Effect

In Method A, the slight positive bias in Hydrogen and the appearance of trace Nitrogen is a hallmark of Chlorine breakthrough . The Acetanilide calibration failed to account for the flow resistance change in the silver trap, leading to integration errors. Method B corrected this.

Part 4: Recommended Experimental Protocol

To achieve the "Method B" results, follow this self-validating workflow.

Phase 1: Instrument Preparation

• Combustion Tube Packing:

  • Zone 1 (Oxidation): Chromium(III) Oxide (

    ) at .

  • Zone 2 (Scrubbing): Silvered Cobaltous-Cobaltic Oxide or Silver Tungstate on Magnesium Oxide. Crucial for Cl removal.

  • Zone 3 (Reduction): Reduced Copper wires (

    ).

• Leak Check: Helium carrier gas static check (decay < 0.01 psi/min).

Phase 2: The Calibration Logic (The "Sandwich" Method)

Do not rely on a single morning calibration. Use the "Sandwich" protocol to validate scrubber life.

• Run 1-3: Condition system with unweighed samples.

• Run 4-6: Calibrate with 4-Chlorobenzoic Acid (K-factor determination).

• Run 7-9: Analyze Methyl 4-acetyl-2-chlorobenzoate (Triplicate).

• Run 10: Check Standard (Acetanilide) – To verify the trap isn't poisoning non-halogenated detection.

• Run 11: Check Standard (4-Chlorobenzoic Acid) – To verify the trap still absorbs Cl.

Phase 3: Visualization of the Pathway

The following diagram illustrates why the Matrix-Matched standard is critical. It shows the diversion of Cl gases which must be accounted for in the calibration.

Figure 1: The analytical pathway showing the critical role of the Silver Scrubber. Standard A (Acetanilide) bypasses the stress-test of the Yellow Node, whereas Standard B (4-Chlorobenzoic Acid) validates it.

References

• PerkinElmer. (2024).[2] The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. Retrieved from [Link]

• U.S. EPA. (2000). Method 440.0: Determination of Carbon and Nitrogen in Sediments and Particulates. Retrieved from [Link]

• American Chemical Society (ACS). (2017).[3] Stable Chlorine Isotope Analysis of Volatile Aliphatic Compounds. Analytical Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2002). Schöniger Flask Method for Elemental Analysis of Halogens. Analyst. Retrieved from [Link]

Sources

• 1. methyl 4-acetyl-2-chlorobenzoate 95% | CAS: 2228548-14-7 | AChemBlock [achemblock.com]
• 2. pepolska.pl [pepolska.pl]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the UV-Vis Spectral Characterization of Methyl 4-acetyl-2-chlorobenzoate

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) spectral properties of Methyl 4-acetyl-2-chlorobenzoate, a substituted aromatic ester of interest in synthetic chemistry and drug development. For researchers and professionals in these fields, UV-Vis spectroscopy serves as a fundamental, accessible, and powerful tool for preliminary structural confirmation, purity assessment, and quantitative analysis.

Here, we move beyond a simple data sheet to offer a comparative analysis. By examining the spectral characteristics of Methyl 4-acetyl-2-chlorobenzoate in the context of its structural analogs—benzoic acid and 4-acetylbenzoic acid—we will elucidate the electronic and structural underpinnings of its UV-Vis absorbance profile. This comparative approach not only aids in the specific characterization of the target molecule but also reinforces the core principles of interpreting UV-Vis spectra for complex organic compounds.

The Foundation: Principles of UV-Vis Spectroscopy in Organic Molecules

UV-Vis spectroscopy measures the absorption of light in the ultraviolet (190-400 nm) and visible (400-800 nm) regions of the electromagnetic spectrum. This absorption corresponds to the energy required to promote electrons from a ground electronic state to a higher energy excited state. In organic molecules, the most significant absorptions are due to transitions of electrons in π (pi) bonds and non-bonding (n) orbitals.

• Chromophores : These are covalently bonded, unsaturated groups within a molecule that are responsible for absorbing UV or visible light. Key chromophores include C=C, C=O (carbonyl), and aromatic rings. They typically undergo π → π* transitions, which are generally high-intensity absorptions. Carbonyl groups also possess non-bonding electrons (n-electrons) and can exhibit weaker n → π* transitions.[1]

• Auxochromes : These are saturated functional groups with non-bonding electrons (e.g., -OH, -NH₂, -Cl) that, when attached to a chromophore, can modify the wavelength (λmax) and intensity (molar absorptivity, ε) of the absorption.[2][3] Auxochromes can extend the conjugation of a chromophore through resonance, which typically results in a bathochromic shift (or "red shift") to a longer λmax and a hyperchromic effect (an increase in absorption intensity).[2][4]

Predicted UV-Vis Profile of Methyl 4-acetyl-2-chlorobenzoate

The molecule contains a highly substituted benzene ring, which acts as the primary chromophore. This ring is decorated with three key groups that influence its electronic properties:

• 4-acetyl group (-COCH₃) : This group acts as a powerful chromophore itself and is in conjugation with the benzene ring. The carbonyl C=O bond introduces the possibility of a weak n → π* transition in addition to the strong π → π* transitions of the aromatic system.

• 2-chloro group (-Cl) : The chlorine atom acts as an auxochrome. Its lone pair electrons can participate in resonance with the aromatic ring, and its electronegativity has an inductive effect.

• 1-methyl ester group (-COOCH₃) : This group is also conjugated with the ring.

Due to this extended and substituted conjugated system, we anticipate strong absorption bands corresponding to π → π* transitions, likely shifted to longer wavelengths compared to simpler benzene derivatives. A much weaker n → π* transition from the acetyl carbonyl group is also expected at an even longer wavelength.

Comparative Spectral Analysis

To understand the contributions of each functional group to the overall spectrum, we will compare the predicted profile of our target compound with the known experimental spectra of simpler, related molecules.

Compound	Structure	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Data Source
Benzoic Acid	C₇H₆O₂	~230, ~274	Not Specified	Experimental[5]
4-Acetylbenzoic Acid	C₉H₈O₃	~285	~4.2 (log ε)	Experimental[6]
Methyl 4-acetyl-2-chlorobenzoate	C₁₀H₉ClO₃	Predicted: >285 nm	Predicted: High	Theoretical

Causality of Spectral Shifts

• From Benzoic Acid to 4-Acetylbenzoic Acid : The addition of the acetyl group at the para position creates a larger conjugated system extending across the entire molecule. This increased conjugation lowers the energy gap between the π and π* orbitals, resulting in a significant bathochromic (red) shift of the primary absorption band from ~274 nm to ~285 nm.[7][8] The intensity of this absorption is also expected to increase (a hyperchromic shift).

• From 4-Acetylbenzoic Acid to Methyl 4-acetyl-2-chlorobenzoate :

  • Esterification : Converting the carboxylic acid to a methyl ester generally has a minor impact on the λmax.

  • Addition of 2-Chloro Group : The introduction of the chlorine atom at the ortho position is the most significant change. As an auxochrome, the lone pairs on the chlorine atom can be delocalized into the aromatic ring, further extending the conjugation and causing an additional bathochromic shift. Therefore, we can confidently predict that the primary π → π* absorption for Methyl 4-acetyl-2-chlorobenzoate will occur at a wavelength longer than 285 nm .

Standardized Protocol for UV-Vis Spectral Acquisition

To ensure the generation of reliable and reproducible data, a standardized protocol is essential. The following methodology is based on established guidelines, such as the OECD Test Guideline 101.[7][9][10]

Experimental Workflow

Caption: Workflow for UV-Vis Spectral Analysis.

Step-by-Step Methodology

• Solvent Selection : Select a high-purity UV-grade solvent in which the analyte is fully soluble and which is transparent in the wavelength range of interest. Methanol or ethanol are common choices for aromatic esters.

• Sample Preparation :

  • Accurately weigh a small amount of Methyl 4-acetyl-2-chlorobenzoate and dissolve it in the chosen solvent to create a concentrated stock solution (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution to prepare a working sample. The concentration should be adjusted such that the maximum absorbance falls within the optimal instrumental range of 0.5 to 1.5 absorbance units to ensure linearity and accuracy.[6]

• Instrumentation Setup :

  • Power on the spectrophotometer and its light sources (deuterium and tungsten lamps) and allow for a sufficient warm-up period (typically 15-30 minutes) to ensure stable output.

  • Select the spectral scan mode and set the desired wavelength range (e.g., 190 nm to 800 nm).

• Baseline Correction :

  • Fill a matched pair of quartz cuvettes with the pure solvent.

  • Place one cuvette in the reference beam path and the other in the sample beam path.

  • Run a baseline scan. The instrument will store this spectrum and automatically subtract it from subsequent sample scans, correcting for any absorbance from the solvent and cuvettes.

• Sample Measurement :

  • Empty the sample cuvette and rinse it with a small amount of the working sample solution before filling it.

  • Place the sample cuvette back into the sample holder.

  • Initiate the sample scan. The instrument will record the absorbance at each wavelength, generating the UV-Vis spectrum.

• Data Analysis :

  • From the resulting spectrum, identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value (A) at this λmax.

  • Calculate the molar absorptivity (ε) using the Beer-Lambert Law: ε = A / (b * c)

    • A is the absorbance at λmax (dimensionless).

    • b is the path length of the cuvette (typically 1 cm).

    • c is the molar concentration of the sample (mol/L).

Conclusion

While direct experimental data for Methyl 4-acetyl-2-chlorobenzoate remains elusive in common databases, a robust, predictive analysis based on established spectroscopic principles is possible. The molecule's extensive conjugated system, composed of a substituted benzene ring, an acetyl group, and a methyl ester, is expected to produce strong π → π* transitions. Through a comparative analysis with benzoic acid and 4-acetylbenzoic acid, we can logically deduce that the key absorption maxima (λmax) for Methyl 4-acetyl-2-chlorobenzoate will be shifted to wavelengths longer than 285 nm due to the cumulative effects of conjugation and the auxochromic influence of the chloro-substituent. This guide provides not only a characterization framework for the target compound but also a practical methodology for its empirical spectral determination in the laboratory.

References

• OECD (1981), Test No. 101: UV-VIS Absorption Spectra, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL: [Link]

• Nucro-Technics (2024), OECD 101: UV-VIS Absorption Spectra. URL: [Link]

• NIST (n.d.), 4-Acetylbenzoic acid, NIST Chemistry WebBook, SRD 69. URL: [Link]

• Shimadzu (n.d.), The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. URL: [Link]

• Mettler Toledo (n.d.), UV/Vis Spectroscopy Guide | Principles, Equipment & More. URL: [Link]

• Borah, J. (n.d.), Unit-I Ultra-violet and Visible Spectroscopy. URL: [Link]

• Analytice (2020), OECD Test No. 101: UV-VIS Absorption Spectra. URL: [Link]

• Scribd (n.d.), Chromophore & Auxochrome. URL: [Link]

• IIVS.org (n.d.), Evaluation of Complex Compounds in the UV-Vis Absorption Spectra Method. URL: [Link]

• Slideshare (n.d.), Uv visible-spectroscopy. URL: [Link]

• Master Organic Chemistry (2016), UV-Vis Spectroscopy: Absorbance of Carbonyls. URL: [Link]

• SIELC Technologies (n.d.), UV-Vis Spectrum of Benzoic Acid. URL: [Link]

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• 1. tmv.ac.in [tmv.ac.in]
• 2. Benzoic acid, 2-chloro-, methyl ester [webbook.nist.gov]
• 3. Methyl 2-chlorobenzoate | 610-96-8 [chemicalbook.com]
• 4. Methyl 2-chlorobenzoate | C8H7ClO2 | CID 11895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. UV-Vis Spectrum of Benzoic Acid | SIELC Technologies [sielc.com]
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A Senior Application Scientist's Guide to Reference Standards for Methyl 4-acetyl-2-chlorobenzoate Quality Control

Introduction: The Critical Role of a Well-Defined Intermediate

Methyl 4-acetyl-2-chlorobenzoate is a key chemical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The purity and quality of this intermediate directly influence the critical quality attributes (CQAs) of the final API, impacting its efficacy, safety, and stability.[1] As regulatory bodies, guided by frameworks like the International Council for Harmonisation (ICH), increasingly expect robust control over the entire manufacturing process, the quality control (QC) of intermediates is no longer a cursory checkpoint but a foundational pillar of drug substance manufacturing.[2][3]

This guide provides an in-depth comparison of the analytical methodologies and reference standard strategies essential for ensuring the quality of Methyl 4-acetyl-2-chlorobenzoate. It is designed for researchers, analytical scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

The Reference Standard: An Anchor for Quality Assessment

A reference standard (RS) is a highly purified and well-characterized compound that serves as a benchmark for confirming the identity, purity, and strength of a sample.[4] For an intermediate like Methyl 4-acetyl-2-chlorobenzoate, the RS is indispensable for the validation of analytical methods and the routine QC of manufactured batches. The use of a reliable RS ensures batch-to-batch consistency and provides traceable, defensible data for regulatory submissions.[1]

There are two primary types of reference standards:

• Primary Reference Standard: A substance of the highest possible purity, whose value is accepted without reference to other standards.[5] It is thoroughly characterized to confirm its structure and measure its purity by thermodynamic and/or absolute methods.[6] When an official standard from a pharmacopeia (e.g., USP, Ph. Eur.) is not available, an in-house primary standard must be established.[7]

• Secondary (or Working) Reference Standard: A standard whose characterization and purity are established by comparison to a primary reference standard.[7] This is used for routine laboratory analyses.

Comparative Analysis of QC Methodologies

A multi-pronged analytical approach is necessary to fully characterize a reference standard and control the quality of Methyl 4-acetyl-2-chlorobenzoate. The choice of method is dictated by the specific attribute being measured.

Chromatographic Techniques: The Cornerstone of Purity and Impurity Profiling

Chromatographic methods are the primary tools for assessing purity and identifying process-related impurities or degradation products.[6]

High-Performance Liquid Chromatography (HPLC): This is the most common and powerful technique for non-volatile organic compounds.[8][9]

• Causality: A reversed-phase (RP-HPLC) method is typically preferred for a molecule like Methyl 4-acetyl-2-chlorobenzoate due to its moderate polarity. A C18 stationary phase provides excellent hydrophobic interaction, allowing for effective separation from both more polar and less polar impurities. UV detection is suitable as the aromatic ring and ketone carbonyl group are strong chromophores.

• Trustworthiness: A robust HPLC method must be validated for specificity, linearity, accuracy, precision, and robustness according to ICH Q2(R1) guidelines. System suitability tests (SSTs), such as peak tailing, resolution, and theoretical plates, must be run before each analysis to ensure the system is performing correctly.

Gas Chromatography (GC): GC is best suited for analyzing volatile and thermally stable compounds.[8]

• Causality: While HPLC is generally preferred for purity, GC is the superior technique for identifying and quantifying residual solvents, which are common process impurities from synthesis and purification steps (ICH Q3C).[10] A headspace (HS) sampler coupled with a GC-FID (Flame Ionization Detector) provides the necessary sensitivity for this analysis.

• Trustworthiness: Method validation should confirm that the analytical conditions do not cause degradation of the analyte. The use of an internal standard can correct for variations in injection volume and improve quantitative accuracy.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Primary Use Case	Purity assay, impurity profiling, degradation products.	Residual solvents, volatile organic impurities.
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Advantages	High resolution, applicable to a wide range of polarities, non-destructive.	Excellent for volatile compounds, high sensitivity with FID.
Limitations	May not be suitable for highly volatile impurities.	Requires analyte to be thermally stable and volatile.

Spectroscopic Techniques: Unambiguous Structural Confirmation

Spectroscopic methods provide orthogonal data to confirm the identity and structure of the reference standard.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive information about the molecular structure, including the connectivity of atoms and stereochemistry.[9] Both ¹H and ¹³C NMR are essential for full structural elucidation. Quantitative NMR (qNMR) can also be used as an absolute method for assay determination.[11]

• Mass Spectrometry (MS): Determines the molecular weight and provides fragmentation patterns that offer further structural clues.[9] When coupled with a chromatographic technique (e.g., LC-MS, GC-MS), it is a powerful tool for identifying unknown impurities.[12]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups (e.g., C=O of the ester and ketone, C-Cl bond, aromatic C-H bonds). A comparison of the IR spectrum of a batch sample to that of the reference standard is a rapid and reliable identity test.[5]

Other Essential Analytical Methods

• Differential Scanning Calorimetry (DSC): A thermoanalytical technique used to determine purity based on the melting point depression caused by impurities.[10] It serves as an excellent orthogonal method for purity assessment for crystalline solids with a purity of >98.5%.[10]

• Karl Fischer Titration: The gold standard for determining the water content in a sample. Water content is a critical parameter as it can affect the stability and accurate weighing of the material.

• Sulphated Ash / Residue on Ignition: Used to quantify inorganic impurities that may originate from catalysts or reagents used in the manufacturing process.[10]

Establishing and Comparing Reference Standards

Commercial Reference Standards

Several chemical suppliers may offer Methyl 4-acetyl-2-chlorobenzoate. However, these are often sold as "reagents" and may not be qualified as reference standards suitable for GMP use. When sourcing a commercial standard, it is crucial to obtain a comprehensive Certificate of Analysis (CoA).

Table of Comparison for Sourcing a Reference Standard:

Supplier Type	Typical Purity	Provided Documentation	Pros	Cons
Pharmacopeial (e.g., USP)	High, well-characterized	Comprehensive CoA, qualification report	Officially recognized, reduces regulatory scrutiny.[13]	Often unavailable for specific intermediates.
Specialized RS Provider	≥98%	Detailed CoA with characterization data (NMR, MS, HPLC Purity)	High quality, good documentation.	Can be expensive.
General Chemical Supplier	95-99%[14]	Basic CoA (e.g., purity by GC or HPLC only)	Readily available, lower cost.	Insufficient characterization, may require in-house qualification.[13]

Workflow for Qualifying an In-house Primary Reference Standard

When a suitable commercial primary standard is unavailable, one must be qualified internally. This is a rigorous process that establishes a material as the definitive benchmark for all future analyses.[7] The process should be governed by a robust protocol and all results meticulously documented.

Below is a logical workflow for this qualification process.

Caption: Workflow for In-house Primary Reference Standard Qualification.

Experimental Protocols: Self-Validating Methodologies

Protocol: Purity Determination by RP-HPLC

This protocol describes a typical method for determining the purity of Methyl 4-acetyl-2-chlorobenzoate and separating it from potential process-related impurities.

• Instrumentation: HPLC with UV Detector.

• Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of Methyl 4-acetyl-2-chlorobenzoate and dissolve in 10 mL of Acetonitrile:Water (50:50) to get a 1.0 mg/mL solution.

System Suitability Test (SST) - The Self-Validating Component: Before sample analysis, inject a standard solution five times and verify the following:

• Tailing Factor: Must be ≤ 2.0 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Must be ≤ 2.0%.

• Theoretical Plates (N): Must be ≥ 2000. Causality: These SST criteria ensure that the chromatographic system is providing adequate separation efficiency, peak shape, and precision for the analysis to be considered valid. Failure to meet SST criteria requires troubleshooting before proceeding.

Calculation: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Routine QC Workflow: Batch Release against Reference Standard

This diagram illustrates the logical flow for testing a new batch of Methyl 4-acetyl-2-chlorobenzoate.

Caption: Routine QC Workflow for Batch Release.

Conclusion

The quality control of Methyl 4-acetyl-2-chlorobenzoate is a critical, multi-faceted process that underpins the quality of the final API. A robust QC strategy is not merely about testing; it is about building a scientifically sound framework based on a well-characterized reference standard and validated, orthogonal analytical methods. By investing in the proper qualification of an in-house primary standard or carefully vetting commercial sources, and by employing self-validating analytical protocols, drug development professionals can ensure batch-to-batch consistency, mitigate regulatory risk, and ultimately contribute to the production of safe and effective medicines.

References

• ICH. (2000). Q7 Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. International Council for Harmonisation. [Link]

• Novasol Biotech. (2024). How to detect the percentage of pharmaceutical intermediates? Novasol Biotech Blog. [Link]

• Pharmaffiliates. (2025). Pharmaceutical Intermediate Quality Standards: A Practical Guide. Pharmaffiliates. [Link]

• U.S. Food and Drug Administration. (2016). Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. FDA. [Link]

• Protheragen. (2024). Pharma Intermediates 7 Must-Know Tips for Quality Control. Protheragen Blog. [Link]

• Starodub, M. (2019). Reference standards biopharmaceutical products - Do you have your reference standard program in place? Xendo. [Link]

• NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. NETZSCH. [Link]

• Churya, S. (2025). Qualification of Inhouse Reference Standards and Secondary Standards. Qvents. [Link]

• Ideagen. (2024). Understanding ICH Q7, Q8, Q9 & Q10: Guide for pharma quality. Ideagen. [Link]

• IntuitionLabs.ai. (2026). Guide to ICH Q7, Q8, & Q9: GMP, QbD, and QRM Standards. IntuitionLabs.ai. [Link]

• Van Rompay, J. (1986). Purity determination and evaluation of new drug substances. Journal of Pharmaceutical and Biomedical Analysis, 4(6), 725-732. [Link]

• Rathore, A. S., et al. (2009). Reference-Standard Material Qualification. Pharmaceutical Technology, 33(4). [Link]

• Tianming Pharmaceuticals. (2026). Analytical Method Development for Intermediate Purity & Impurities. Tianming Pharmaceuticals Blog. [Link]

• Mire-Sluis, A., et al. (2014). Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices. BioProcess International. [Link]

• Eurofins. (n.d.). The ABC's of Reference Standard Management. Eurofins Scientific. [Link]

• PrepChem.com. (n.d.). Synthesis of Methyl 4-Acetylbenzoate. PrepChem.com. [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Singh, S., et al. (2021). A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. Indian Journal of Pharmaceutical Sciences. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of Methyl 4-acetyl-2-chlorobenzoate

[1][2]

Executive Directive: The "Halogenated" Rule

The safe disposal of Methyl 4-acetyl-2-chlorobenzoate is strictly governed by its classification as a Halogenated Organic Compound .[1][2] Unlike simple organic esters, the presence of the chlorine atom on the benzene ring mandates specific incineration protocols to prevent the formation of acidic gases (HCl) and potential dioxins during thermal destruction.[2]

Core Directive: Never dispose of this compound down the drain or in general trash. It must be segregated into Halogenated Waste streams.[1][2]

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand its physicochemical behavior.[1][2] As an aromatic ester with a halogen substituent, it exhibits stability that resists rapid degradation in the environment, necessitating controlled destruction.[1][2]

Physicochemical & Safety Data

Property	Specification	Operational Implication
Chemical Name	Methyl 4-acetyl-2-chlorobenzoate	Use full name on all waste tags.
Chemical Class	Halogenated Aromatic Ester	CRITICAL: Segregate from non-halogenated solvents.[1][2]
Physical State	Solid (typically) or Viscous Liquid	Solids go to "Solid Hazardous Waste"; Solutions go to "Halogenated Solvent Waste."[1][2]
Solubility	Insoluble in water; Soluble in organics	Do not attempt water-based neutralization.[1][2]
Primary Hazards	Irritant (H315, H319, H335) Acute Tox (H302)	Wear nitrile gloves and safety glasses.[1] Work in a fume hood.
Incompatibilities	Strong Oxidizers, Strong Bases	Keep away from nitric acid or hydroxide waste streams.[1][2]

Expert Insight: While specific CAS numbers (e.g., 2228548-14-7) may vary by vendor for research-grade intermediates, the disposal logic is universally dictated by the Chlorine (Cl) atom.[1][2]

Waste Segregation Protocol

Effective disposal starts with segregation.[1][2] Mixing halogenated waste with non-halogenated waste (e.g., Acetone, Ethanol) significantly increases disposal costs and complicates incineration processes.[1][2]

The Segregation Logic Flow

The following diagram outlines the decision-making process for disposing of Methyl 4-acetyl-2-chlorobenzoate.

Figure 1: Decision tree for segregating Methyl 4-acetyl-2-chlorobenzoate waste. Note that adding even a small amount of halogenated material to a non-halogenated solvent renders the entire mixture "Halogenated" for disposal purposes.[1]

Step-by-Step Disposal Procedures

Scenario A: Disposal of Solid Waste (Pure Substance)

Applicable for: Expired shelf stocks, contaminated weighing boats, filter cakes.[1]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated solid waste bucket lined with a heavy-duty chemically resistant bag (6-mil polyethylene).[1][2]

• Transfer: Transfer the solid material using a spatula or scoop.[1][2] Avoid generating dust.[1][2][3][4][5]

• Labeling:

  • Affix a Hazardous Waste Tag immediately.[1][2]

  • Constituents: Write "Methyl 4-acetyl-2-chlorobenzoate" (Do not use abbreviations).

  • Hazard Checkbox: Check "Toxic" and "Irritant."[1][2]

• Storage: Close the lid tightly. Store in the Satellite Accumulation Area (SAA) until pickup.[2]

Scenario B: Disposal of Liquid Waste (Reaction Mixtures)

Applicable for: Mother liquors, rotovap residues.[1]

• Solvent Compatibility: Ensure the waste container is compatible with the solvent (e.g., glass for chlorinated solvents, HDPE for aqueous/organic mixtures).[1]

• The "Halogenated" Stream:

  • Pour the solution into the container marked "Halogenated Waste." [1]

  • Critical Note: Even if the compound is dissolved in Acetone (non-halogenated), the presence of the chlorinated ester requires the entire mixture to be treated as halogenated waste [1].[1]

• Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.[1][2]

• Secondary Containment: Ensure the waste bottle sits in a secondary tray capable of holding 110% of the volume.

Spill Management & Emergency Response

In the event of a spill, immediate action is required to prevent exposure and environmental contamination.[2]

Spill Response Kit Requirements[2][5]

• Absorbent: Vermiculite, clay, or polypropylene pads.[1]

• PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles.[1][6]

• Tools: Scoop, dustpan, heavy-duty waste bags.[1][2]

The "SWIMS" Protocol[2]

• S top the spill: Upright the bottle if safe to do so.[1][2]

• W arn others: Evacuate the immediate area.

• I solate the area: Close lab doors; post a "Do Not Enter" sign.[1][2]

• M inimize exposure: Don PPE.[1][2] Ensure fume hood is running to capture volatiles.[1][2]

• S tandard Cleanup:

  • For Solids: Cover with wet paper towels (to prevent dust) and scoop into a bag.[1][2]

  • For Liquids: Surround with absorbent pads.[1][2] Cover the spill with vermiculite.[1][2]

  • Disposal: Place all cleanup materials (gloves, pads, scoop) into a hazardous waste bag. Label as "Debris contaminated with Methyl 4-acetyl-2-chlorobenzoate" [2].[1][2]

Regulatory & Compliance Context

Trust in laboratory safety relies on adherence to federal and local regulations.[1][2]

• EPA RCRA Status: While Methyl 4-acetyl-2-chlorobenzoate is not explicitly "P-listed" or "U-listed" by specific name, it is regulated under the "mixture rule" if mixed with listed solvents, and generally falls under characteristic waste guidelines if it exhibits toxicity [3].[1][2]

• Incineration Requirement: Halogenated organics require specific high-temperature incineration (often >1000°C) with scrubbers to neutralize the Hydrochloric Acid (HCl) generated during combustion.[1][2] This is why segregation is financially and environmentally critical.[1][2]

References

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Listings: Solvents (F-List) and Segregation Rules.[1][2] Retrieved from [Link][1][2]

• American Chemical Society (ACS). Guide to Chemical Spill Response in Laboratories.[1][2] Retrieved from [Link][1][2]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][2] National Academies Press.[1][2] Retrieved from [Link]

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